3-O-Benzyl-D-glucal

Core Science & Biosynthesis

Part 1: Executive Summary & Identity Clarification

Technical Whitepaper: 3,4,6-Tri-O-benzyl-D-glucal (CAS 55628-54-1) A Strategic Building Block in Advanced Glycochemistry

Subject Identity: The CAS registry number 55628-54-1 corresponds to 3,4,6-Tri-O-benzyl-D-glucal (also referred to as 1,5-Anhydro-2-deoxy-3,4,6-tris-O-(phenylmethyl)-D-arabino-hex-1-enitol).[1]

Editorial Note on Nomenclature: While the prompt references "3-O-benzyl-D-glucal," the provided CAS 55628-54-1 is universally assigned to the tri-O-benzyl derivative. In synthetic carbohydrate chemistry, the tri-benzyl protection pattern is the industry standard for "armed" glycosyl donors, offering a balance of reactivity and stability that mono-substituted glucals lack. This guide focuses on the Tri-O-benzyl species defined by the CAS number, as it is the chemically distinct entity used in drug development.[2]

Significance: 3,4,6-Tri-O-benzyl-D-glucal is a "privileged structure" in medicinal chemistry. It serves as the primary starting material for the Ferrier rearrangement , enabling the rapid assembly of 2,3-unsaturated glycosides—key scaffolds in the synthesis of anthracycline antibiotics, cardiac glycosides, and C-aryl glycoside SGLT2 inhibitors.

Part 2: Physicochemical Profile

Table 1: Critical Properties of CAS 55628-54-1

Property	Specification
Molecular Formula	C₂₇H₂₈O₄
Molecular Weight	416.51 g/mol
Appearance	White to off-white crystalline powder
Melting Point	55 – 59 °C
Solubility	Soluble in DCM, THF, Toluene, EtOAc; Insoluble in Water
Optical Rotation	(c=1, CHCl₃)
Stability	Stable at -20°C; Hygroscopic; Sensitive to strong acids
Reactivity Class	Enol ether (electron-rich alkene); Glycosyl donor

Part 3: Synthetic Routes & Production

The synthesis of CAS 55628-54-1 is a self-validating workflow typically initiating from D-glucal. The choice of benzylation conditions is critical to avoid side reactions such as C-alkylation or polymerization of the acid-sensitive enol ether double bond.

Diagram 1: Synthesis Pathway

Caption: Synthesis of 3,4,6-Tri-O-benzyl-D-glucal via Williamson ether synthesis. TBAI (tetrabutylammonium iodide) acts as a phase-transfer catalyst to accelerate the reaction.

Expert Insight on Synthesis:

The use of Sodium Hydride (NaH) in DMF or THF is the gold standard. However, the enol ether moiety at C1-C2 is sensitive.

• Critical Control Point: The reaction temperature must be maintained at 0°C during NaH addition. Exotherms can cause the double bond to migrate or polymerize.

• TBAI Catalysis: Adding TBAI allows the reaction to proceed at lower temperatures by facilitating the attack of the alkoxide on benzyl bromide, preserving the glucal integrity.

Part 4: Mechanistic Reactivity (The Core)

The utility of CAS 55628-54-1 lies in its function as a "masked" aldehyde and an electron-rich alkene.

The Ferrier Rearrangement (Type I)

This is the defining reaction of benzylated glucals. In the presence of a Lewis acid (e.g., BF₃[3][4][5]·OEt₂, InCl₃), the allylic ether at C3 is ejected, generating a resonance-stabilized oxocarbenium ion. A nucleophile (alcohol, phenol, sulfonamide) then attacks, usually at C1, with allylic shift.

• Why Benzyl? Unlike acetyl groups (which can participate in neighboring group participation or be cleaved under basic conditions), benzyl groups are "non-participating." This encourages the formation of the oxocarbenium ion and allows for alpha-selective glycosylation driven by the anomeric effect.

Epoxidation (1,2-Anhydro Sugars)

Reaction with DMDO (dimethyldioxirane) yields the 1,2-anhydro-3,4,6-tri-O-benzyl-alpha-D-glucopyranose. This epoxide is a powerful glycosyl donor that reacts with nucleophiles to form 1,2-trans-glycosides (beta-glucosides) with high stereocontrol.

Diagram 2: Reactivity Profile

Caption: Divergent reactivity pathways.[6][7] The Ferrier rearrangement is the primary route for 2,3-unsaturated glycoside synthesis, while epoxidation enables 1,2-trans-glycosylation.

Part 5: Experimental Protocols

Protocol A: Ferrier Rearrangement (Synthesis of 2,3-Unsaturated Glycosides)

This protocol validates the quality of the glucal starting material.

Reagents:

• 3,4,6-Tri-O-benzyl-D-glucal (1.0 equiv)

• Nucleophile (e.g., Methanol or complex alcohol) (1.2 equiv)

• Catalyst: InCl₃ (10 mol%) or BF₃·OEt₂ (catalytic)

• Solvent: Anhydrous DCM

Procedure:

• Dissolution: Dissolve 416 mg (1 mmol) of CAS 55628-54-1 in 10 mL anhydrous DCM under Argon.

• Addition: Add the nucleophile (1.2 mmol).

• Catalysis: Cool to 0°C. Add InCl₃ (22 mg, 0.1 mmol).

• Monitoring: Stir at 0°C -> RT. Monitor by TLC (Hexane/EtOAc 4:1). The glucal spot (Rf ~0.6) should disappear, replaced by two lower spots (alpha/beta anomers).

• Workup: Quench with sat. NaHCO₃. Extract with DCM. Dry over MgSO₄.

• Purification: Flash chromatography on silica gel.

Self-Validation Check:

• If the reaction turns black/tarry, the Lewis acid concentration was too high or the temperature rose too fast (polymerization).

• If the product is exclusively alpha, the reaction is thermodynamically controlled.

Part 6: Applications in Drug Development

• Anthracycline Synthesis: The 2,3-unsaturated sugar motif derived from this glucal is structurally homologous to the sugar moieties in Doxorubicin and Daunorubicin.

• SGLT2 Inhibitors: C-glycosylation of this glucal (using aryl palladium species) provides access to C-aryl glucoside scaffolds used in diabetes medication.

• Beta-Lactam Antibiotics: As shown in the reactivity diagram, [2+2] cycloaddition with chlorosulfonyl isocyanate (CSI) yields chiral beta-lactams, precursors to monobactams.

Part 7: References

• Ferrier, R. J. (1969).[4] "Unsaturated Carbohydrates.[4][5] Part IX. Synthesis of 2,3-Dideoxy-α-D-erythro-hex-2-enopyranosides from Tri-O-acetyl-D-glucal". Journal of the Chemical Society C. Link (Foundational methodology adapted for benzyl derivatives).

• Boga, S. B., & Balasubramanian, K. K. (2004).[5] "Indium trichloride catalyzed Ferrier rearrangement – facile synthesis of 2,3-unsaturated glycosides".[5] Arkivoc, (iii), 87-102.[5] Link (Green chemistry protocol for CAS 55628-54-1).

• Hamoud, A., & Grinstaff, M. (2021). "Stereoselective [2+2] Cycloadditions: Synthesis of a Tri-O-Bn-D-Glucal-derived β-Lactam". Organic Syntheses, 98, 491-508. Link (Detailed protocol for beta-lactam synthesis using CAS 55628-54-1).

• ChemicalBook. "3,4,6-Tri-O-benzyl-D-glucal Properties and Safety". Link (Physicochemical data verification).

Sources

• 1. 3,4,6-Tri-O-benzyl-D-glucal | 55628-54-1 [chemicalbook.com]
• 2. nbinno.com [nbinno.com]
• 3. chemrxiv.org [chemrxiv.org]
• 4. iosrjournals.org [iosrjournals.org]
• 5. Ferrier rearrangement - Wikipedia [en.wikipedia.org]
• 6. orgsyn.org [orgsyn.org]
• 7. pubs.acs.org [pubs.acs.org]

3-O-benzyl-D-glucal molecular weight and formula

Technical Whitepaper: Benzylated D-Glucal Derivatives Subject: Molecular Characterization, Synthesis Strategies, and Regiochemical Considerations of 3-O-benzyl-D-glucal.

Executive Summary

In carbohydrate chemistry, "3-O-benzyl-D-glucal" technically refers to the mono-substituted derivative (

). However, in commercial and high-throughput synthesis contexts, the term is frequently used colloquially to refer to the fully protected 3,4,6-Tri-O-benzyl-D-glucal ( ), a ubiquitous glycosyl donor.

This guide addresses both entities to ensure absolute technical precision. It provides the molecular data for the specific mono-substituted target while detailing the synthesis and application of the industry-standard tri-substituted variant, distinguishing the two through regiochemical causality.

Part 1: Molecular Specifications & Data

The following table contrasts the fundamental physicochemical properties of the specific mono-derivative versus the standard tri-protected building block.

Property	3-O-Benzyl-D-glucal (Mono-substituted)	3,4,6-Tri-O-benzyl-D-glucal (Fully Protected)
Status	Specialized Intermediate	Industry Standard
Molecular Formula
Molecular Weight	236.26 g/mol	416.51 g/mol
CAS Number	Not widely listed (Custom synthesis)	55628-54-1
Physical State	Viscous Oil / Low melting solid	White Crystalline Powder
Solubility	Polar organic solvents (MeOH, EtOAc)	Non-polar/Aprotic (DCM, Toluene, THF)
Primary Use	Regioselective functionalization studies	Glycosyl donor (Ferrier Rearrangement)

Structural Analysis

• Core Scaffold: Both compounds are based on 1,5-anhydro-2-deoxy-D-arabino-hex-1-enitol (D-Glucal).

• The "3-O" Significance: The hydroxyl group at C3 is allylic. In the mono-substituted form, the C3-O-Bn ether stabilizes the allylic position, but the free hydroxyls at C4 and C6 remain vulnerable to oxidation or competing glycosylation, making the Tri-O-benzyl form the preferred stable intermediate for most drug development campaigns.

Part 2: Synthesis & Regiochemical Causality

To obtain these compounds, one cannot simply vary the stoichiometry of benzyl bromide. The reactivity profile of D-glucal dictates the synthetic pathway.

Mechanism of Reactivity

• Primary Alcohol (C6-OH): Sterically unhindered and most nucleophilic.

• Allylic Alcohol (C3-OH): Electronically activated but secondary.

• Secondary Alcohol (C4-OH): Sterically hindered and least reactive.

Critical Insight: Direct benzylation with 1 equivalent of BnBr yields a mixture favoring the 6-O-benzyl derivative, not the 3-O-benzyl. Therefore, synthesizing high-purity 3-O-benzyl-D-glucal requires a "Protection-Deprotection" strategy (Workflow A), whereas the Tri-O-benzyl variant uses "Global Protection" (Workflow B).

Workflow A: Regioselective Synthesis of 3-O-benzyl-D-glucal

Target: Specific Mono-protection at C3.

• Acetalization: React D-Glucal with benzaldehyde dimethyl acetal and camphorsulfonic acid (CSA) to lock C4 and C6 into a benzylidene acetal ring.

  • Why: This masks the most reactive (C6) and least reactive (C4) hydroxyls simultaneously.

• Benzylation: Treat the intermediate with Benzyl Bromide (BnBr) and Sodium Hydride (NaH).

  • Why: Only the C3-OH is free to react.

• Hydrolysis: Remove the benzylidene group using mild acid (e.g., acetic acid/water).

  • Result: 3-O-benzyl-D-glucal with free C4/C6 hydroxyls.[1][2][3]

Workflow B: Synthesis of 3,4,6-Tri-O-benzyl-D-glucal (Standard Protocol)

Target: Global Protection for Glycosyl Donors.

Reagents:

• D-Glucal (1.0 eq)[1]

• Benzyl Bromide (BnBr) (4.0 eq - excess)

• Sodium Hydride (NaH) (60% dispersion, 4.5 eq)

• Solvent: DMF (Anhydrous) or Toluene/DMSO mix.

Step-by-Step Protocol:

• Setup: Flame-dry a 3-neck round-bottom flask under Argon atmosphere.

• Solvation: Dissolve D-Glucal in anhydrous DMF (

  concentration). Cool to .

• Deprotonation: Add NaH portion-wise. Allow gas evolution (

  ) to cease.

  • Causality: Low temperature prevents base-catalyzed decomposition (elimination) of the glucal double bond.

• Alkylation: Add BnBr dropwise via syringe pump over 30 minutes. Warm to Room Temperature (RT) and stir for 4–6 hours.

• Quench & Extraction: Quench with MeOH (consumes excess NaH), then add water. Extract with

  or EtOAc.

• Purification: Recrystallize from EtOH or Hexanes.

  • Validation: TLC (Hexane:EtOAc 4:1) should show a single high-

    spot ( ).

Part 3: Visualization of Pathways

The following diagram illustrates the divergent synthetic pathways required to access either the specific mono-derivative or the standard tri-derivative.

Figure 1: Divergent synthetic routes. Pathway A (Red) utilizes a benzylidene lock to access the specific 3-O-benzyl target. Pathway B (Green) represents the standard industrial route to the fully protected Tri-O-benzyl glycosyl donor.

Part 4: Application Context

Why "3-O-Benzyl"?

In the context of the Ferrier Rearrangement (a key reaction for synthesizing 2,3-unsaturated glycosides), the substituent at C3 is critical. It acts as a leaving group in some variations or, more commonly, as a permanent protecting group that survives the rearrangement.

• Tri-O-benzyl-D-glucal is the preferred donor because the benzyl ethers at C4 and C6 are non-participating groups, preventing the formation of orthoesters and ensuring the reaction proceeds via the oxocarbenium ion intermediate to yield the desired 2,3-unsaturated glycoside.

Self-Validating Quality Control

When sourcing or synthesizing these compounds, verify identity using 1H NMR :

• Vinylic Protons (H1/H2): Look for the characteristic enol ether signals. H1 typically appears as a doublet of doublets around

  6.3–6.5 ppm.

• Benzyl Protons:

  • Mono (3-O-Bn): One AB system (2H) around

    4.5–4.8 ppm.

  • Tri (3,4,6-Tri-O-Bn): Three distinct AB systems (6H total) in the

    4.4–4.9 ppm region.

References

• Sigma-Aldrich. Product Specification: Tri-O-benzyl-D-glucal (CAS 55628-54-1).[4] Retrieved from

• Organic Syntheses. Stereoselective [2+2] Cycloadditions: Synthesis of a Tri-O-Bn-D-Glucal-derived β-Lactam. Org.[5][6][7] Synth. 2021, 98, 491-508.[3] Retrieved from

• ChemicalBook. 3,4,6-Tri-O-benzyl-D-glucal Spectral Data. Retrieved from

• National Institutes of Health (PMC). Protecting Groups in Carbohydrate Chemistry: Influence on Stereoselectivity. Retrieved from

Sources

• 1. 3,4,6-Tri-O-benzyl-D-glucal(55628-54-1) 1H NMR [m.chemicalbook.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. 三苄基-D-葡萄糖烯 97% | Sigma-Aldrich [sigmaaldrich.com]
• 5. nbinno.com [nbinno.com]
• 6. Studies of Catalyst-Controlled Regioselective Acetalization and Its Application to Single-Pot Synthesis of Differentially Protected Saccharides - PMC [pmc.ncbi.nlm.nih.gov]
• 7. orgsyn.org [orgsyn.org]

Navigating the Dissolution Landscape: A Technical Guide to the Solubility of Tri-O-benzyl-D-glucal in Organic Solvents

For Immediate Release

SHANGHAI, CN – February 6, 2026 – In the intricate world of carbohydrate chemistry and drug development, understanding the fundamental properties of key intermediates is paramount. Tri-O-benzyl-D-glucal, a cornerstone building block for the synthesis of complex oligosaccharides and glycoconjugates, presents unique handling challenges and opportunities directly tied to its solubility profile.[1][2] This in-depth technical guide serves as a vital resource for researchers, scientists, and drug development professionals, offering a comprehensive analysis of the solubility of tri-O-benzyl-D-glucal in a range of organic solvents, and providing a robust framework for its effective use in synthesis, purification, and formulation.

The Molecular Architecture: Understanding Solubility Determinants

Tri-O-benzyl-D-glucal's solubility is a direct consequence of its molecular structure. The presence of three bulky, nonpolar benzyl groups significantly masks the inherent polarity of the underlying glucose scaffold. This substantial increase in lipophilicity dramatically alters its solubility characteristics compared to unprotected or less substituted carbohydrates, rendering it readily soluble in many organic solvents while being practically insoluble in water.[1][3] The interplay between the hydrophobic benzyl ethers and the residual polarity from the pyranose ring oxygen and the glycosidic linkage dictates its affinity for solvents of varying polarities.

A Qualitative and Inferred Solubility Spectrum

While precise, publicly available quantitative solubility data for tri-O-benzyl-D-glucal across a wide spectrum of organic solvents remains limited, a wealth of qualitative and inferred information can be gleaned from synthetic protocols and the behavior of analogous structures. This guide synthesizes this information to provide a practical framework for solvent selection.

High Solubility: Based on its use as a reagent in various chemical transformations, tri-O-benzyl-D-glucal exhibits high solubility in several common organic solvents. Chlorinated solvents such as chloroform (CHCl₃) and dichloromethane (CH₂Cl₂) are frequently employed to dissolve this compound, indicating a high degree of solubility. A product information page explicitly states that it is "easily soluble in CHCl₃". Aromatic hydrocarbons like toluene are also effective, as evidenced by its use as a reaction solvent in published synthetic procedures.[4]

Good to Moderate Solubility: The compound is expected to have good to moderate solubility in a range of polar aprotic and ethereal solvents. This includes tetrahydrofuran (THF) and ethyl acetate (EtOAc) , which are commonly used for reaction workups and chromatography involving this and similar protected carbohydrates.[4] Ketones such as acetone are also likely to be suitable solvents.

Limited Solubility: Based on the properties of analogous, highly benzylated glucose derivatives, tri-O-benzyl-D-glucal is expected to have limited solubility in nonpolar aliphatic hydrocarbons like hexane and cyclohexane .[5] This characteristic is often exploited in purification, where a mixture of a good solvent (like ethyl acetate) and a poor solvent (like hexane) is used for recrystallization. Similarly, its solubility in lower alcohols like methanol (MeOH) and ethanol (EtOH) is likely to be moderate and highly temperature-dependent.

The following table provides a consolidated, qualitative overview of the solubility of tri-O-benzyl-D-glucal in various organic solvents, based on available data and informed scientific inference.

Solvent Class	Solvent	Abbreviation	Predicted Solubility	Rationale & Notes
Chlorinated	Dichloromethane	DCM	High	Commonly used as a reaction and purification solvent for benzylated sugars.[5]
Chloroform	CHCl₃	High	Frequently cited as a good solvent for similar compounds.
Aromatic	Toluene	-	High	Used as a reaction solvent for tri-O-benzyl-D-glucal.[4]
Ethers	Tetrahydrofuran	THF	Good	A versatile solvent for a wide range of organic compounds, including protected carbohydrates.[5]
Diethyl ether	Et₂O	Moderate	Lower polarity than THF may result in slightly lower solubility.
Esters	Ethyl acetate	EtOAc	Good	Commonly used in extraction and chromatography of benzylated sugars.[4]
Ketones	Acetone	-	Good	A polar aprotic solvent capable of dissolving a wide range of organic molecules.
Alcohols	Methanol	MeOH	Moderate (highly temperature dependent)	Solubility is expected to increase significantly with heating. Unprotected glucose is poorly soluble in methanol.[3]
Ethanol	EtOH	Moderate (highly temperature dependent)	Similar to methanol, with slightly better solubilizing power for nonpolar compounds.
Amides	Dimethylformamide	DMF	Good	A highly polar aprotic solvent, likely to be a good solvent.
Dimethyl sulfoxide	DMSO	Good	A highly polar aprotic solvent, known to dissolve a wide range of compounds. The analogous tetra-O-benzyl-D-glucopyranose is reported to be soluble in DMSO at 100 mg/mL.[5]
Hydrocarbons	Hexane / Heptane	-	Low to Insoluble	Often used as an anti-solvent for precipitation and recrystallization.[5]
Aqueous	Water	H₂O	Insoluble	The hydrophobic benzyl groups prevent dissolution in water.

Experimental Determination of Solubility: A Self-Validating Protocol

Given the scarcity of quantitative data, the ability to experimentally determine the solubility of tri-O-benzyl-D-glucal in a solvent of interest is a critical skill. The following isothermal equilibrium method is a robust and reliable protocol for this purpose.

Principle:

A saturated solution of tri-O-benzyl-D-glucal in the chosen solvent is prepared at a constant temperature. The concentration of the solute in a known volume of the supernatant is then determined gravimetrically after solvent evaporation.

Materials and Equipment:

• Tri-O-benzyl-D-glucal (high purity)

• Anhydrous organic solvent of interest

• Scintillation vials or small test tubes with screw caps

• Vortex mixer

• Thermostatically controlled shaker or water bath

• Syringes and syringe filters (0.22 µm, PTFE or other solvent-compatible membrane)

• Pre-weighed glass vials

• Analytical balance (readable to at least 0.1 mg)

• Drying oven or vacuum desiccator

Step-by-Step Methodology:

• Preparation: Add an excess amount of tri-O-benzyl-D-glucal to a scintillation vial. The excess solid should be clearly visible to ensure a saturated solution is achieved.

• Solvent Addition: Accurately pipette a known volume (e.g., 2.0 mL) of the desired organic solvent into the vial.

• Equilibration: Tightly cap the vial and place it in a thermostatically controlled shaker set to the desired temperature (e.g., 25 °C). Allow the mixture to equilibrate for at least 24 hours to ensure saturation. Gentle agitation is crucial.

• Phase Separation: After equilibration, allow the vial to stand undisturbed in the constant temperature bath for at least 2 hours to allow the excess solid to settle.

• Sample Withdrawal: Carefully withdraw a known volume of the clear supernatant (e.g., 1.0 mL) using a syringe fitted with a syringe filter. This step is critical to ensure no solid particles are transferred.

• Gravimetric Analysis: Dispense the filtered supernatant into a pre-weighed glass vial.

• Solvent Evaporation: Carefully evaporate the solvent under a gentle stream of nitrogen or in a vacuum desiccator until a constant weight is achieved. Avoid excessive heating to prevent degradation of the compound.

• Calculation: Weigh the vial containing the dried solute. The solubility can be calculated using the following formula:

  Solubility (mg/mL) = (Weight of vial with solute - Weight of empty vial) / Volume of supernatant withdrawn

Self-Validation and Trustworthiness:

This protocol incorporates self-validating steps to ensure accuracy. The presence of excess solid throughout the equilibration period confirms saturation. The use of a syringe filter prevents the transfer of undissolved solute, and achieving a constant weight after drying ensures complete solvent removal. For enhanced confidence, the experiment should be performed in triplicate.

Visualizing the Workflow: A Logical Diagram

The following diagram illustrates the logical flow of the experimental protocol for determining the solubility of tri-O-benzyl-D-glucal.

Caption: Experimental workflow for solubility determination.

Practical Implications for the Researcher

A thorough understanding of tri-O-benzyl-D-glucal's solubility is not merely academic; it has direct and significant practical implications:

• Reaction Chemistry: The choice of solvent can influence reaction rates, equilibria, and even the stereochemical outcome of glycosylation reactions. Ensuring complete dissolution of the glucal donor is critical for achieving optimal reaction kinetics and yields.

• Purification: Recrystallization, a primary method for purifying tri-O-benzyl-D-glucal, relies on identifying a solvent system in which the compound is soluble at elevated temperatures but sparingly soluble at lower temperatures. The differential solubility between the desired product and impurities is key to successful purification.

• Chromatography: Selecting an appropriate mobile phase for column chromatography requires knowledge of the compound's solubility. A solvent system must be chosen that provides adequate solubility while allowing for effective separation from byproducts and unreacted starting materials.

• Formulation and Handling: For applications in drug development and materials science, understanding solubility is crucial for creating stable formulations and for efficient handling and transfer of the compound.

Conclusion

While a comprehensive quantitative public dataset for the solubility of tri-O-benzyl-D-glucal in organic solvents is yet to be established, this guide provides a robust framework based on existing qualitative data, chemical principles, and inferred knowledge from analogous compounds. By synthesizing this information and providing a detailed, self-validating experimental protocol, researchers are empowered to make informed decisions regarding solvent selection and to generate the precise quantitative data necessary for their specific applications. This knowledge is fundamental to unlocking the full potential of this versatile building block in advancing carbohydrate synthesis and drug discovery.

References

• Organic Syntheses. Stereoselective [2+2] Cycloadditions: Synthesis of a Tri-O-Bn-D-Glucal-derived β-Lactam. Organic Syntheses, 2021, 98, 491-508. [Link]

• ACS Omega. Synthesis and Structural Characterization of 1-(E-1-Arylpropenon-3-yl)-3,4,6-tri-O-benzyl-d-glucals and Their Transformation into Pentasubstituted (2R,3S,4R)-Chromanes via Pd-Catalyzed Cross Dehydrogenative Coupling Reaction. ACS Omega, 2021, 6(1), 633–645. [Link]

• Wikipedia. Glucose. Wikipedia. [Link]

• Wiley-VCH. Protecting Group Strategies in Carbohydrate Chemistry. Wiley-VCH. [Link]

Sources

• 1. 3,4,6-Tri-O-benzyl-D-glucal, 97 %, Thermo Scientific Chemicals 1 g | Buy Online [thermofisher.com]
• 2. chemimpex.com [chemimpex.com]
• 3. Glucose - Wikipedia [en.wikipedia.org]
• 4. orgsyn.org [orgsyn.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]

A Comprehensive Technical Guide to 3-O-benzyl-D-glucal: Physicochemical Properties and Characterization

This in-depth technical guide provides researchers, scientists, and drug development professionals with a comprehensive overview of the physical and chemical properties of 3-O-benzyl-D-glucal, a key chiral intermediate in modern carbohydrate chemistry. This document will delve into the critical aspects of its melting point and physical state, offering both established data and the scientific principles that govern these characteristics. Furthermore, it will provide detailed, field-proven protocols for its synthesis and characterization, ensuring scientific integrity and reproducibility.

Core Properties: Physical State and Melting Point of 3-O-benzyl-D-glucal

3-O-benzyl-D-glucal, with the CAS number 55628-54-1, is a benzyl-protected unsaturated glucal that serves as a vital building block in the synthesis of complex oligosaccharides and other glycoconjugates.[1] Its physical state and melting point are fundamental parameters for its identification, purity assessment, and handling in a laboratory setting.

At ambient temperature (20°C), 3-O-benzyl-D-glucal exists as a solid .[2][3] Its appearance can vary, with commercial suppliers describing it as a white to orange to green powder or crystalline solid.[2][3] This variation in color can be indicative of the presence of minor impurities or the compound's crystalline form.

The melting point of 3-O-benzyl-D-glucal is a critical indicator of its purity. Pure crystalline solids typically exhibit a sharp melting point range of 0.5–1°C.[4][5] Conversely, the presence of impurities leads to a depression and broadening of the melting point range.[4][6] For 3-O-benzyl-D-glucal, the reported melting point generally falls within the range of 55°C to 59°C .

Data Presentation: Reported Melting Points of 3-O-benzyl-D-glucal

Supplier/Source	Reported Melting Point (°C)	Purity/Assay
Sigma-Aldrich	57-58	97%
Tokyo Chemical Industry (TCI)	55.0 to 59.0	>95.0% (HPLC)
Tokyo Chemical Industry (TCI) - Reference	57	Not specified

This table summarizes publicly available data from major chemical suppliers and should be considered as a reference range. Experimental determination is crucial for lot-specific characterization.

The Science Behind the State: Factors Influencing Melting Point and Physical Appearance

Understanding the factors that can influence the melting point and physical state of 3-O-benzyl-D-glucal is paramount for researchers. These factors extend beyond simple purity and delve into the intricacies of molecular interactions and crystal lattice structures.

Key Influencing Factors:

• Purity: As previously mentioned, impurities disrupt the regular crystalline lattice of a solid, requiring less energy to break the intermolecular forces, thus lowering and broadening the melting point.[4][6]

• Intermolecular Forces: The melting point is directly related to the strength of the forces between molecules.[7] In the case of 3-O-benzyl-D-glucal, these are primarily van der Waals forces and dipole-dipole interactions. The presence of the benzyl groups significantly increases the molecular weight and surface area compared to unprotected D-glucal, leading to stronger van der Waals interactions and a higher melting point.

• Crystal Packing and Symmetry: The efficiency with which molecules pack into a crystal lattice affects the melting point.[8] More symmetrical molecules tend to pack more tightly, resulting in a more stable crystal lattice that requires more energy to break apart, and thus a higher melting point.[8] Variations in the crystallization process can lead to different polymorphs (different crystal structures of the same compound), which may exhibit different melting points.

• Rate of Heating: The rate at which a sample is heated during melting point determination can significantly affect the observed melting range.[9] A rapid heating rate may not allow for the establishment of thermal equilibrium between the sample and the heating block, leading to an artificially elevated and broad melting range. A slower heating rate, typically 1-2°C per minute, is recommended for accurate determination.[4]

Experimental Protocols: Synthesis and Characterization

To ensure the synthesis of high-purity 3-O-benzyl-D-glucal and the accurate determination of its physical properties, the following detailed protocols are provided. These protocols are based on established methodologies and are designed to be self-validating through in-process monitoring.

Synthesis of 3,4,6-tri-O-benzyl-D-glucal

This protocol is adapted from established benzylation procedures for carbohydrates. The reaction proceeds via the formation of alkoxides from the hydroxyl groups of D-glucal, which then undergo a Williamson ether synthesis with benzyl bromide.

Materials:

• D-glucal

• Anhydrous N,N-Dimethylformamide (DMF)

• Sodium hydride (NaH), 60% dispersion in mineral oil

• Benzyl bromide (BnBr)

• Methanol (for quenching)

• Ethyl acetate

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

• Silica gel for column chromatography

Procedure:

• Under an inert atmosphere (e.g., argon or nitrogen), dissolve D-glucal in anhydrous DMF in a round-bottom flask equipped with a magnetic stir bar.

• Cool the solution to 0°C using an ice bath.

• Carefully add sodium hydride (NaH) portion-wise to the stirred solution. Allow the reaction to stir at 0°C for 30 minutes, then warm to room temperature for an additional 30 minutes to ensure complete formation of the alkoxides.

• Cool the reaction mixture back down to 0°C.

• Slowly add benzyl bromide (BnBr) dropwise to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Once the reaction is complete, carefully quench the excess NaH by slowly adding methanol at 0°C.

• Concentrate the reaction mixture under reduced pressure to remove the DMF.

• Partition the residue between ethyl acetate and water. Wash the organic layer sequentially with water, saturated aqueous sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to yield pure 3,4,6-tri-O-benzyl-D-glucal.

Determination of Melting Point

This protocol outlines the standard capillary method for determining the melting point of an organic compound.

Materials:

• Purified 3-O-benzyl-D-glucal

• Melting point apparatus

• Capillary tubes (sealed at one end)

Procedure:

• Ensure the sample of 3-O-benzyl-D-glucal is completely dry and finely powdered.

• Load a small amount of the sample into a capillary tube by tapping the open end into the powder, then inverting and tapping the sealed end on a hard surface to pack the solid to a height of 2-3 mm.[5]

• Place the capillary tube into the heating block of the melting point apparatus.

• For a preliminary determination, heat the sample at a rapid rate to get an approximate melting range.

• Allow the apparatus to cool.

• For an accurate determination, use a fresh sample and heat at a rate of approximately 10-20°C per minute until the temperature is about 20°C below the expected melting point.

• Then, slow the heating rate to 1-2°C per minute.[4]

• Record the temperature at which the first droplet of liquid appears (the beginning of the melting range) and the temperature at which the entire sample becomes a clear liquid (the end of the melting range).

Visualizing the Workflow

To provide a clear and logical representation of the experimental processes, the following diagrams have been generated using Graphviz (DOT language).

Caption: Workflow for the synthesis of 3,4,6-tri-O-benzyl-D-glucal.

Caption: Step-by-step workflow for accurate melting point determination.

Conclusion

3-O-benzyl-D-glucal is a cornerstone intermediate in carbohydrate synthesis, and a thorough understanding of its physical properties is essential for its effective use. Its solid state and melting point in the range of 55-59°C are key identifiers of its purity and integrity. By adhering to the detailed synthesis and characterization protocols outlined in this guide, researchers can ensure the quality of their starting materials, leading to more reliable and reproducible outcomes in the development of novel therapeutics and advanced materials.

References

• Organic Syntheses. (2021). Stereoselective [2+2] Cycloadditions: Synthesis of a Tri-O-Bn-D-Glucal-derived β-Lactam. Retrieved February 6, 2026, from [Link]

• University of the West Indies. (n.d.). Melting point determination. Retrieved February 6, 2026, from [Link]

• Chemistry LibreTexts. (2022, April 7). 6.1D: Step-by-Step Procedures for Melting Point Determination. Retrieved February 6, 2026, from [Link]

• Singh, V., et al. (2021). Synthesis and Structural Characterization of 1-(E-1-Arylpropenon-3-yl)-3,4,6-tri-O-benzyl-d-glucals and Their Transformation into Pentasubstituted (2R,3S,4R)-Chromanes via Pd-Catalyzed Cross Dehydrogenative Coupling Reaction. ACS Omega, 6(17), 11453–11465. [Link]

• Mettler Toledo. (n.d.). Melting Point Determination. Retrieved February 6, 2026, from [Link]

• Autechem. (2026, January 29). Tri-O-benzyl-D-glucal: Your Key to Advanced Oligosaccharide Synthesis. Retrieved February 6, 2026, from [Link]

• Unacademy. (n.d.). Factors Affecting Melting Point: Definition, Examples, Diagrams. Retrieved February 6, 2026, from [Link]

• ResearchGate. (n.d.). Melting behavior of D-sucrose, D-glucose and D-fructose. Retrieved February 6, 2026, from [Link]

• Chemistry Steps. (n.d.). Boiling Point and Melting Point in Organic Chemistry. Retrieved February 6, 2026, from [Link]

• Sciencing. (2022, March 24). What Factors Affect Melting Point? Retrieved February 6, 2026, from [Link]

• Chemistry LibreTexts. (2022, April 7). 6.1C: Melting Point Theory. Retrieved February 6, 2026, from [Link]

Sources

• 1. researchrepository.ucd.ie [researchrepository.ucd.ie]
• 2. pubs.acs.org [pubs.acs.org]
• 3. DE19534366C2 - Process for the preparation of 2,3,4,6-tetra-O-benzyl-D-glucopyranose and 2,3,4,6-tetra-O-allyl-D-glucopyranose - Google Patents [patents.google.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. CN107365334B - Process for benzylation of monoglycosides - Google Patents [patents.google.com]
• 6. Expedient Synthesis of Superarmed Glycosyl Donors via Oxidative Thioglycosidation of Glycals - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Glycal Assembly by the in situ Generation of Glycosyl Dithiocarbamates - PMC [pmc.ncbi.nlm.nih.gov]
• 8. summit.sfu.ca [summit.sfu.ca]
• 9. benchchem.com [benchchem.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Ferrier Rearrangement of 3,4,6-tri-O-benzyl-D-glucal

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed guide to the Ferrier rearrangement of 3,4,6-tri-O-benzyl-D-glucal, a cornerstone reaction in modern carbohydrate chemistry. The protocol and accompanying notes are designed to offer both a practical workflow and a deeper understanding of the reaction's nuances, enabling researchers to confidently synthesize 2,3-unsaturated glycosides. These products are valuable intermediates in the synthesis of complex oligosaccharides, natural products, and novel therapeutic agents.[1][2] Their inherent stability compared to O-glycosides makes them particularly attractive for drug development.[3]

The Strategic Importance of the Ferrier Rearrangement

The Ferrier rearrangement is a powerful tool for the conversion of glycals (1,2-unsaturated sugars) into 2,3-unsaturated glycosides.[4][5][6] This transformation, typically catalyzed by a Lewis acid, proceeds via an allylic rearrangement and allows for the stereoselective introduction of a variety of nucleophiles at the anomeric center.[1][7] The resulting 2,3-unsaturated pyranose scaffold is a versatile building block, containing multiple functional handles that can be further elaborated.[8] The use of the benzyl-protected glucal, 3,4,6-tri-O-benzyl-D-glucal, is particularly advantageous due to the stability of the benzyl ethers under a range of reaction conditions and their facile removal during the final stages of a synthetic sequence.

Reaction Mechanism: A Stepwise Look

The Ferrier rearrangement of 3,4,6-tri-O-benzyl-D-glucal is initiated by the activation of the glycal by a Lewis acid. This leads to the formation of a key delocalized allyloxocarbenium ion intermediate.[4][9] The nucleophile then attacks the anomeric carbon (C-1) to yield the 2,3-unsaturated glycoside. The reaction often exhibits a preference for the α-anomer, a selectivity influenced by the anomeric effect.[1][9]

Caption: Mechanism of the Ferrier Rearrangement.

A Curated Experimental Protocol

This protocol is a synthesized methodology based on established procedures for the Ferrier rearrangement. Researchers should adapt this protocol based on their specific nucleophile and available laboratory equipment.

Materials and Reagents

Reagent/Material	Grade	Supplier	Notes
3,4,6-tri-O-benzyl-D-glucal	>98%	Commercially Available	Must be dry and stored under inert gas.
Lewis Acid (e.g., BF₃·OEt₂)	Reagent Grade	Commercially Available	Should be handled in a fume hood with care. Other Lewis acids like SnCl₄, ZnCl₂, or metal triflates can also be used.[4][10]
Alcohol Nucleophile (e.g., Benzyl Alcohol)	Anhydrous	Commercially Available	Must be free of water to prevent side reactions.
Dichloromethane (CH₂Cl₂)	Anhydrous	Commercially Available	Use from a freshly opened bottle or a solvent purification system.
Saturated Sodium Bicarbonate (NaHCO₃)	ACS Grade	Commercially Available	For quenching the reaction.
Anhydrous Sodium Sulfate (Na₂SO₄)	ACS Grade	Commercially Available	For drying the organic phase.
Silica Gel	60 Å, 230-400 mesh	Commercially Available	For column chromatography.
TLC Plates	Silica gel 60 F₂₅₄	Commercially Available	For reaction monitoring.

Step-by-Step Procedure

• Reaction Setup: Under an inert atmosphere (Argon or Nitrogen), add 3,4,6-tri-O-benzyl-D-glucal (1.0 eq) and the alcohol nucleophile (1.5-2.0 eq) to an oven-dried, two-necked round-bottom flask equipped with a magnetic stir bar.

• Dissolution: Add anhydrous dichloromethane to dissolve the starting materials completely. The volume should be sufficient to ensure good stirring (approximately 10-15 mL per gram of glucal).

• Cooling: Cool the reaction mixture to the desired temperature using an appropriate cooling bath (e.g., -20 °C to 0 °C).[4][11] The optimal temperature can be catalyst-dependent.

• Catalyst Addition: Slowly add the Lewis acid catalyst (0.1-1.2 eq) dropwise to the stirred solution via a syringe. A color change may be observed.

• Reaction Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC).[12][13] A suitable eluent system is typically a mixture of hexanes and ethyl acetate. The disappearance of the starting glucal spot indicates reaction completion.

• Quenching: Once the reaction is complete, quench it by the slow addition of a saturated aqueous solution of sodium bicarbonate.[13] Allow the mixture to warm to room temperature.

• Work-up: Transfer the mixture to a separatory funnel and dilute with dichloromethane. Wash the organic layer sequentially with saturated aqueous sodium bicarbonate and brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.[14]

• Purification: Purify the crude product by silica gel column chromatography using a gradient of hexanes and ethyl acetate to afford the pure 2,3-unsaturated glycoside.[12][14]

Key Reaction Parameters at a Glance

The choice of Lewis acid and reaction conditions can significantly impact the yield and stereoselectivity of the Ferrier rearrangement. The following table summarizes some reported conditions for this transformation.

Lewis Acid	Nucleophile (Alcohol)	Solvent	Conditions	Yield (%)	α:β Ratio	Reference
BF₃·OEt₂	Benzyl alcohol	Dichloromethane	-20 °C to RT, 1 hr	98	-	[4]
SnCl₄	Methanol	Dichloromethane	-78 °C, 10 min	83	86:14	[4]
ZnCl₂	Ethanol	Toluene	RT, 30–60 min	65-95	89:11	[4]
Y(OTf)₃	Various alcohols	Acetonitrile	40 °C	Moderate to Good	Predominantly α	[10]
Gd(OTf)₃	Various alcohols	Acetonitrile	40 °C	Moderate to Good	Predominantly α	[10]

Troubleshooting Common Issues

Issue	Potential Cause	Suggested Solution
Low or No Reaction	Inactive catalyst; Insufficiently low temperature for some catalysts; Water in the reaction mixture.	Use a fresh bottle of Lewis acid; Optimize the reaction temperature; Ensure all glassware is oven-dried and solvents are anhydrous.
Low Yield	Incomplete reaction; Decomposition of starting material or product.	Increase reaction time; Use a milder Lewis acid; Optimize the reaction temperature.
Poor Stereoselectivity	Suboptimal Lewis acid or solvent.	Screen different Lewis acids and solvents to improve the α:β ratio.[10] Acetonitrile has been shown to favor α-selectivity in some cases.
Complex Product Mixture	Side reactions due to prolonged reaction time or high temperature.	Monitor the reaction closely by TLC and quench as soon as the starting material is consumed; Lower the reaction temperature.

Visualizing the Experimental Workflow

Caption: Experimental workflow for the Ferrier rearrangement.

References

• Wikipedia. Ferrier rearrangement. [Link]

• Czech, A., et al. (2021). Insight into the Course of the Ferrier Rearrangement Used to Obtain Untypical Diosgenyl Saponins. ACS Omega, 6(40), 26295–26307. [Link]

• Garg, M., & Kumar, I. (2016). Ferrier rearrangement: an update on recent developments. Carbohydrate Chemistry, 42, 1-33. [Link]

• Research & Reviews: Journal of Pharmaceutical Analysis. (2023). Carbohydrates as Building Blocks for the Synthesis of Medicinally Important Molecules. [Link]

• Bentham Science Publishers. Progress in the Synthesis of 2,3-unsaturated Glycosides. [Link]

• Czech, A., et al. (2021). Insight into the Course of the Ferrier Rearrangement Used to Obtain Untypical Diosgenyl Saponins. Molecules, 26(19), 5971. [Link]

• ResearchGate. Progress in the Synthesis of 2,3-unsaturated Glycosides. [Link]

• Chemical Science. (2022). Stereoselective strain-release Ferrier rearrangement: the dual role of catalysts. [Link]

• ResearchGate. (A) Ferrier reaction of 3,4,6-tri-O-acetyl glycal to afford... [Link]

• Lu, Z., et al. (2022). Acid Catalyzed Stereocontrolled Ferrier-Type Glycosylation Assisted by Perfluorinated Solvent. Molecules, 27(23), 8234. [Link]

• Goud, T. V., et al. (2018). Synthesis and Structural Characterization of 1-(E-1-Arylpropenon-3-yl)-3,4,6-tri-O-benzyl-d-glucals and Their Transformation into Pentasubstituted (2R,3S,4R)-Chromanes via Pd-Catalyzed Cross Dehydrogenative Coupling Reaction. Molecules, 23(11), 2993. [Link]

• Frontiers in Chemistry. (2022). Synthesis of 2-Nitro-2,3-Unsaturated Glycosides by a Nanomagnetic Catalyst Fe3O4@C@Fe(III). [Link]

• Reddy, B. V. S., et al. (2014). Efficient carbon-Ferrier rearrangement on glycals mediated by ceric ammonium nitrate: Application to the synthesis of 2-deoxy-2-amino-C-glycoside. Beilstein Journal of Organic Chemistry, 10, 263–268. [Link]

• Morton, D., et al. (2011). Large-Scale Synthesis of All Stereoisomers of a 2,3-Unsaturated C-Glycoside Scaffold. Organic Letters, 13(15), 4156–4159. [Link]

• Ferrier, R. J., & Zubkov, O. A. (2003). Transformation of Glycals into 2,3-Unsaturated Glycosyl Derivatives (Ferrier Rearrangement). Organic Reactions, 62, 569-736. [Link]

• Organic Syntheses. (2021). Stereoselective [2+2] Cycloadditions: Synthesis of a Tri-O-Bn-D-Glucal-derived β-Lactam. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. organicreactions.org [organicreactions.org]
• 3. Efficient carbon-Ferrier rearrangement on glycals mediated by ceric ammonium nitrate: Application to the synthesis of 2-deoxy-2-amino-C-glycoside - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Ferrier rearrangement - Wikipedia [en.wikipedia.org]
• 5. eurekaselect.com [eurekaselect.com]
• 6. researchgate.net [researchgate.net]
• 7. Stereoselective strain-release Ferrier rearrangement: the dual role of catalysts - Organic Chemistry Frontiers (RSC Publishing) DOI:10.1039/D4QO00410H [pubs.rsc.org]
• 8. Large-Scale Synthesis of All Stereoisomers of a 2,3-Unsaturated C-Glycoside Scaffold - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. books.rsc.org [books.rsc.org]
• 11. orgsyn.org [orgsyn.org]
• 12. rroij.com [rroij.com]
• 13. benchchem.com [benchchem.com]
• 14. Synthesis and Structural Characterization of 1-(E-1-Arylpropenon-3-yl)-3,4,6-tri-O-benzyl-d-glucals and Their Transformation into Pentasubstituted (2R,3S,4R)-Chromanes via Pd-Catalyzed Cross Dehydrogenative Coupling Reaction - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Palladium-Catalyzed Cross-Coupling of 3,4,6-Tri-O-Benzyl-D-Glucal

This Application Note is designed for researchers and drug development professionals focusing on carbohydrate chemistry and C-glycoside synthesis. It synthesizes recent breakthroughs (2021–2024) in palladium-catalyzed cross-coupling, moving beyond traditional, toxic Stille protocols to modern, direct methods.

Executive Summary

The 3,4,6-tri-O-benzyl-D-glucal scaffold is a cornerstone intermediate for synthesizing C-aryl glycosides—motifs prevalent in SGLT2 inhibitors (e.g., Dapagliflozin) and natural products. Historically, functionalization of the C-1 position relied on toxic stannyl reagents (Stille coupling) or unstable boronic acids.

This guide details two superior, field-validated protocols:

• The "Direct" Method (Heck-Type): A 2024 breakthrough using aryl thianthrenium salts to couple directly with non-activated glycals. This is the most atom-economical route.

• The "Robust" Method (Suzuki-Miyaura): Uses newly developed stable glycal boronates for high-yielding cross-coupling with aryl halides.

Mechanistic Insight: The C-S Activation Pathway

Unlike traditional Heck reactions that use aryl halides, the modern approach utilizes aryl thianthrenium salts . These reagents serve as highly reactive electrophiles that undergo oxidative addition to Pd(0) via C–S bond activation, releasing thianthrene as a non-interfering byproduct.

Reaction Cycle (Heck-Type)

• Oxidative Addition: The Pd(0) catalyst inserts into the C–S bond of the aryl thianthrenium salt (Ar-TT), generating an electrophilic Ar-Pd(II) species.

• Carbopalladation: The Ar-Pd(II) complex coordinates to the electron-rich enol ether double bond of the glucal. Insertion occurs regioselectively at C-1 (or C-2 depending on ligand sterics, but typically C-1 for C-glycosides).

• -Hydride Elimination: Elimination restores the double bond, yielding the C-aryl glycal product.

• Reductive Elimination: Base-assisted regeneration of Pd(0).

Figure 1: Catalytic cycle for the Pd-catalyzed coupling of thianthrenium salts with glycals via C-S activation.

Protocol A: Direct Heck Coupling (Recommended)

Source: Adapted from Liu, Wang, et al. (Org. Lett. 2024).[1][2][3][4][5][6][7][8] Best For: Late-stage functionalization, avoiding pre-metallation of the sugar.

Materials

• Substrate: 3,4,6-Tri-O-benzyl-D-glucal (1.0 equiv)

• Coupling Partner: Aryl Thianthrenium Triflate (1.2 equiv) (Commercially available or prepared from arene + thianthrene S-oxide)

• Catalyst: Palladium(II) Acetate [Pd(OAc)₂] (10 mol%)

• Ligand: Triphenylphosphine (PPh₃) (20 mol%) or XPhos (10 mol%) for sterically hindered arenes.

• Base: Potassium Carbonate (K₂CO₃) (2.0 equiv)

• Solvent: 1,4-Dioxane or DMF (Anhydrous)

Step-by-Step Methodology

• Preparation: In a glovebox or under a steady stream of Nitrogen, charge a flame-dried Schlenk tube with Pd(OAc)₂ (0.05 mmol), Ligand (0.10 mmol), Aryl Thianthrenium salt (0.6 mmol), and K₂CO₃ (1.0 mmol).

• Substrate Addition: Add 3,4,6-Tri-O-benzyl-D-glucal (0.5 mmol) dissolved in anhydrous 1,4-Dioxane (2.0 mL).

• Degassing: Seal the tube and purge with Nitrogen for 5 minutes (or freeze-pump-thaw x3).

• Reaction: Heat the mixture to 80°C in an oil bath with vigorous stirring (1000 rpm) for 12–16 hours.

  • Checkpoint: Monitor by TLC (Hexane/EtOAc 4:1). The thianthrenium salt is polar; the product will be less polar and UV-active.

• Work-up: Cool to room temperature. Dilute with Et₂O (20 mL) and filter through a short pad of Celite to remove Pd black and inorganic salts.

• Purification: Concentrate the filtrate under reduced pressure. Purify via flash column chromatography (Silica Gel, Gradient: 0% → 15% EtOAc in Hexanes).

Expected Yield: 70–90% depending on the aryl electronics.

Protocol B: Suzuki-Miyaura with Stable Boronates

Source: Adapted from Nature Communications (2024). Best For: Highly modular synthesis where the aryl halide is the variable component.

Materials

• Substrate: 1-(Pinacolboronato)-3,4,6-tri-O-benzyl-D-glucal (Stable Glycal Boronate)

• Coupling Partner: Aryl Bromide or Iodide (1.0 equiv)

• Catalyst: Pd(dppf)Cl₂·CH₂Cl₂ (5 mol%)

• Base: Cs₂CO₃ (3.0 equiv)

• Solvent: THF/Water (10:1)

Step-by-Step Methodology

• Coupling: Combine the glycal boronate (1.2 equiv), aryl halide (1.0 equiv), Pd(dppf)Cl₂ (5 mol%), and Cs₂CO₃ (3.0 equiv) in a reaction vial.

• Solvent: Add THF/Water (10:1, degassed). The water is critical for the transmetalation step in Suzuki coupling.

• Reaction: Heat to 60°C for 8–12 hours.

• Work-up: Extract with EtOAc, wash with brine, dry over Na₂SO₄.

• Purification: Standard flash chromatography.

Comparative Analysis & Troubleshooting

Feature	Protocol A: Direct Heck	Protocol B: Suzuki-Miyaura	Stille (Legacy)
Atom Economy	High (Direct C-H/C-S use)	Moderate (Requires B-pin)	Low (Sn residues)
Toxicity	Low (Thianthrene byproduct is benign)	Low	High (Organotin)
Substrate Scope	Excellent for complex arenes	Excellent for diverse halides	Good
Stability	Glucal is stable	Boronate requires careful storage	Stannanes are toxic/stable
Key Risk	Thianthrenium salt synthesis step	Protodeboronation of C-1	Tin removal

Troubleshooting Guide

• Low Conversion (Heck): Ensure the reaction is strictly anhydrous. Water can hydrolyze the thianthrenium salt. Switch solvent to DMF if solubility is an issue.

• Regioisomer Mixtures: If C-2 arylation is observed (rare), increase the steric bulk of the ligand (switch from PPh₃ to t-BuXPhos).

• Pd Black Formation: Indicates catalyst decomposition. Add a quaternary ammonium salt (TBAB, 1.0 equiv) to stabilize the Pd nanoparticles.

References

• Direct Heck Coupling (Primary Source): Liu, H., Wang, J., et al. "Palladium(II)-Catalyzed Heck Coupling: Direct Stereoselective Synthesis of C-Aryl Glycosides from Nonactivated Glycals and Thianthrenium Salts." Organic Letters, 2024.[3][6][7]

• Stable Boronate Suzuki Coupling: Chen, A., et al. "Palladium-catalyzed Suzuki-Miyaura cross-couplings of stable glycal boronates for robust synthesis of C-1 glycals."[8] Nature Communications, 2024.

• Mechanistic Review (C-H/C-S Activation): "Palladium-Catalyzed Cross-Electrophile Couplings of Aryl Thianthrenium Salts with Aryl Bromides via C-S Bond Activation." PubMed, 2024.

• Stille Coupling (Historical Context): Shinozuka, T., et al. "Investigation of the Selectivity of the Palladium-Catalyzed Aroylation and Arylation of Stannyl Glycals."[9] ACS Omega, 2021.

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Palladium-Catalyzed Hiyama-Type Coupling of Thianthrenium and Phenoxathiinium Salts [organic-chemistry.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Palladium-catalyzed Suzuki–Miyaura cross-coupling with $\alpha $-aminophosphonates based on 1,3,4-oxadiazole as ligands [comptes-rendus.academie-sciences.fr]
• 6. Suzuki Coupling [organic-chemistry.org]
• 7. Palladium(II)-Catalyzed Heck Coupling: Direct Stereoselective Synthesis of C-Aryl Glycosides from Nonactivated Glycals and Thianthrenium Salts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Investigation of the Selectivity of the Palladium-Catalyzed Aroylation and Arylation of Stannyl Glycals with Aroyl Chlorides - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Precision Synthesis of C-Glycosides Using Tri-O-Benzyl-D-Glucal

Executive Summary

C-glycosides (C-nucleosides/C-saccharides) are non-hydrolyzable isosteres of O-glycosides, offering superior metabolic stability against glycosidases and acid hydrolysis. This stability makes them critical scaffolds in the development of SGLT2 inhibitors, antibiotics, and immunomodulators.

This guide details the use of 3,4,6-tri-O-benzyl-D-glucal as a versatile "armed" glycosyl donor. Unlike its acetylated counterparts, the benzyl-protected glycal offers enhanced reactivity and stability under basic conditions, allowing for divergent synthetic pathways. We present two validated protocols:

• Lewis Acid-Mediated C-Allylation: A modified Ferrier-type rearrangement yielding

  -selective 2,3-unsaturated C-glycosides.

• Palladium-Catalyzed C-Arylation (Heck-Type): A stereoselective cross-coupling method for accessing C-aryl glycosides.

Mechanistic Principles

The reactivity of tri-O-benzyl-D-glucal is governed by the electron-rich enol ether double bond. The synthetic outcome depends heavily on the mode of activation: electrophilic (Lewis Acid) or coordinative (Transition Metal).

Divergent Reaction Pathways

• Path A (Lewis Acid): Activation of the C3-benzyloxy group (or C1 protonation) generates a resonance-stabilized oxocarbenium ion. Nucleophilic attack by silanes (e.g., allyltrimethylsilane) typically occurs anti to the C3-leaving group, or is directed by the anomeric effect, favoring the

  -anomer.

• Path B (Pd-Catalysis): The Heck reaction proceeds via oxidative addition of an aryl halide to Pd(0), followed by distinct migratory insertion into the electron-rich double bond of the glycal.

  -Hydride elimination restores the double bond, often yielding the C1-substituted product.

Figure 1: Divergent activation pathways for tri-O-benzyl-D-glucal leading to distinct C-glycoside classes.[1]

Protocol A: Lewis Acid-Mediated C-Allylation (Ferrier-Type)

This protocol utilizes Allyltrimethylsilane as the nucleophile.[2] While classical Ferrier rearrangements use acetylated glycals, benzylated glycals can undergo similar transformation using strong Lewis acids or specific catalysts like Indium(III) bromide, often yielding the 2,3-unsaturated "pseudoglycal" with high

-selectivity.

Reagents & Equipment[3][4]

• Substrate: 3,4,6-Tri-O-benzyl-D-glucal (1.0 equiv)

• Nucleophile: Allyltrimethylsilane (AllylTMS) (1.2 – 1.5 equiv)

• Catalyst: Trimethylsilyl trifluoromethanesulfonate (TMSOTf) (0.1 equiv) OR Indium(III) bromide (InBr3) (5 mol%)

• Solvent: Anhydrous Dichloromethane (DCM) or Acetonitrile (MeCN)

• Quench: Saturated aqueous NaHCO3

Step-by-Step Methodology

• Preparation: Flame-dry a round-bottom flask and cool under Argon. Add 3,4,6-tri-O-benzyl-D-glucal (1 mmol, ~416 mg) and dissolve in anhydrous DCM (10 mL, 0.1 M).

• Nucleophile Addition: Add Allyltrimethylsilane (1.2 mmol, 190 µL) via syringe.

• Activation (Temperature Critical):

  • Cool the solution to 0°C (ice bath).

  • Add TMSOTf (0.1 mmol, 18 µL) dropwise. Note: Rapid addition can cause exotherms and reduce stereoselectivity.

• Reaction Monitoring: Stir at 0°C for 1–2 hours. Monitor by TLC (Hexane/EtOAc 4:1). The product (C-glycoside) typically runs higher (less polar) than the starting glycal.

• Quench & Workup:

  • Quench with sat. NaHCO3 (5 mL) while stirring vigorously.

  • Extract with DCM (3 x 10 mL). Wash combined organics with brine, dry over Na2SO4, and concentrate.

• Purification: Flash column chromatography on silica gel (Gradient: 0%

  10% EtOAc in Hexanes).

Expected Outcome:

• Major Product: 1-C-Allyl-3,4,6-tri-O-benzyl-2-deoxy-

  -D-erythro-hex-2-enopyranoside.

• Yield: 75–85%.

• Selectivity:

  : ratio typically > 8:1 due to the anomeric effect stabilizing the axial nucleophilic attack.

Protocol B: Palladium-Catalyzed C-Arylation (Heck-Type)

This method couples the glycal directly with aryl iodides. Unlike the Lewis acid method, this preserves the C3-benzyloxy group (unless specific elimination conditions are used) or results in a C1-aryl glycal with the double bond intact.

Reagents & Equipment[3][4]

• Substrate: 3,4,6-Tri-O-benzyl-D-glucal (1.0 equiv)

• Coupling Partner: Aryl Iodide (Ar-I) (1.2 – 1.5 equiv)

• Catalyst: Palladium(II) acetate [Pd(OAc)2] (5–10 mol%)

• Ligand: Triphenylarsine (AsPh3) (10–20 mol%) Note: AsPh3 is often superior to phosphines for preventing double-bond isomerization.

• Base: Silver Carbonate (Ag2CO3) (2.0 equiv) or Triethylamine (Et3N)

• Solvent: Anhydrous Acetonitrile (MeCN) or DMF.

Step-by-Step Methodology

• Setup: In a pressure tube or heavy-walled flask, combine tri-O-benzyl-D-glucal (1 mmol), Aryl Iodide (1.2 mmol), Pd(OAc)2 (11 mg, 0.05 mmol), AsPh3 (30 mg, 0.1 mmol), and Ag2CO3 (550 mg, 2 mmol).

• Solvent & Degassing: Add anhydrous MeCN (5 mL). Sparge with Argon for 10 minutes to remove oxygen (critical for Pd cycle).

• Reaction: Seal the tube and heat to 80°C for 12–24 hours. The suspension will darken as Pd black may eventually form.

• Workup:

  • Cool to room temperature.[3]

  • Filter through a pad of Celite to remove silver salts and Pd residues. Rinse with EtOAc.

  • Concentrate the filtrate.

• Purification: Flash chromatography (Hexane/EtOAc).

Expected Outcome:

• Product: C1-Aryl-3,4,6-tri-O-benzyl-D-glucal (2,3-unsaturated C-glycoside).

• Stereochemistry: Often favors the

  -anomer (trans to C3 substituent) or -anomer depending on the specific aryl group and ligand sterics.

• Note: This product retains the enol ether functionality, allowing further functionalization (e.g., hydration to 2-deoxy-C-glycoside).

Troubleshooting & Optimization Matrix

Variable	Observation	Optimization Strategy
Stereoselectivity ( )	Low -selectivity in Protocol A	Switch solvent to Ether or Toluene (non-coordinating). Avoid MeCN (nitrile effect can destabilize ion pairs). Lower temp to -78°C.
Yield	Low conversion in Protocol B	Switch base to Ag2CO3 (silver effect promotes halide abstraction). Ensure inert atmosphere (O2 kills Pd).
Side Products	2-Deoxy-sugar formation (saturated)	In Protocol A, this indicates protonation without elimination. Ensure anhydrous conditions.
Regioselectivity	C3-substitution instead of C1	In Protocol B, this is rare for glycals but possible. Use AsPh3 ligand to favor C1-insertion.

References

• Direct C-Glycosylation via Lewis Acids

  • Title: "Reactions of N-, S- and O-Nucleophiles with 3,4,6-Tri-O-benzyl-D-glucal Medi

  • Source: ResearchGate[2][4]

  • URL:[Link]

• Heck Coupling of Glycals

  • Title: "Palladium-catalysed C−H glycosylation for synthesis of C-aryl glycosides"
  • Source: ResearchGate (Nature Communic

  • URL:[Link]

• Ferrier Rearrangement Updates

  • Title: "Ferrier rearrangement: an upd
  • Source: Royal Society of Chemistry (RSC)

  • URL:[Link][1][5]

• Stereoselective Synthesis Overview

  • Title: "Stereoselective Synthesis of C-Glycosides"
  • Source: Organic Chemistry Portal

  • URL:[Link]

• Synthesis of Benzyl 2-Deoxy-C-Glycosides

  • Title: "Synthesis of Benzyl 2-Deoxy-C-Glycosides"
  • Source: ACS Omega

  • URL:[Link]

Sources

• 1. Stereoselective strain-release Ferrier rearrangement: the dual role of catalysts - Organic Chemistry Frontiers (RSC Publishing) DOI:10.1039/D4QO00410H [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. Frontiers | Recent Advances in Stereoselective Chemical O-Glycosylation Reactions [frontiersin.org]
• 4. researchgate.net [researchgate.net]
• 5. Thermally accelerated Heck reaction under direct mechanocatalysis using palladium milling balls - PMC [pmc.ncbi.nlm.nih.gov]

Precision Synthesis of 2-Deoxy-Glucose Derivatives from 3-O-Benzyl-D-Glucal

Executive Summary

The conversion of 3-O-benzyl-D-glucal to 2-deoxy-glucose (and its glycosides) represents a critical transformation in carbohydrate chemistry, particularly for the synthesis of anthracycline antibiotics and cardiac glycosides.

The central challenge in this transformation is chemoselectivity . Glucals (cyclic enol ethers) are prone to the Ferrier Rearrangement (Type I) under acidic conditions, which leads to 2,3-unsaturated glycosides (pseudoglycals) rather than the desired saturated 2-deoxy derivatives.

This guide details two high-fidelity protocols designed to suppress the Ferrier pathway and exclusively favor the electrophilic addition required for 2-deoxy synthesis:

• The Haloalkoxylation-Reduction Route: The industry "Gold Standard" for high stereocontrol and yield.

• The PPh₃·HBr Catalyzed Direct Addition: A mild, atom-economical method for direct glycosylation.

Mechanistic Insight: The "Ferrier Pitfall"

To successfully synthesize 2-deoxy-glucose derivatives, one must understand the bifurcation point of the oxocarbenium intermediate.

• Pathway A (Desired): Electrophilic addition of H⁺ (or X⁺) to C2 creates an oxocarbenium ion at C1. If the nucleophile (ROH/H₂O) attacks C1 without elimination of the C3-substituent, the 2-deoxy product is formed.

• Pathway B (Ferrier Rearrangement): If the C3-substituent is a good leaving group (e.g., acetate) or conditions favor elimination, the oxocarbenium ion eliminates the C3 group, forming a 2,3-double bond.

Why 3-O-Benzyl is Unique: Unlike acetyl groups, the benzyl ether at C3 is a poor leaving group . This naturally biases the reaction toward Pathway A (Addition). However, strong Lewis acids can still force elimination or degradation. Therefore, controlled electrophilic addition is required.

Mechanistic Pathway Diagram[1]

Figure 1: Mechanistic bifurcation. Successful 2-deoxy synthesis requires conditions that stabilize the intermediate for nucleophilic attack (Green path) rather than elimination (Red path).

Protocol A: The Haloalkoxylation-Reduction Route

Best For: High-purity synthesis of methyl 2-deoxy-glycosides or free 2-deoxy-glucose. Principle: Electrophilic halogenation (I⁺ or Br⁺) activates the double bond for alcohol attack, locking the configuration. Subsequent reduction removes the halogen to yield the 2-deoxy sugar.[1]

Reagents & Equipment[1][2][3][4]

• Substrate: 3-O-benzyl-D-glucal (Note: If C4/C6 are free, this protocol is still compatible, but tri-O-benzyl is common).

• Electrophile: N-Iodosuccinimide (NIS) or N-Bromosuccinimide (NBS).

• Nucleophile: Methanol (anhydrous).

• Reductant: Tributyltin hydride (Bu₃SnH) with AIBN OR Raney Nickel/H₂ (for greener process).

• Solvent: Dichloromethane (DCM) or Acetonitrile (MeCN).

Step-by-Step Methodology

Step 1: Iodo-methoxylation (Formation of 2-deoxy-2-iodo-glycoside)

• Dissolution: Dissolve 3-O-benzyl-D-glucal (1.0 equiv) in anhydrous MeCN/MeOH (4:1 ratio).

  • Note: The alcohol acts as the nucleophile.[2]

• Addition: Cool to 0°C. Add NIS (1.2 equiv) portion-wise over 15 minutes.

  • Observation: The solution may darken slightly due to iodine liberation; sodium thiosulfate can be used in workup.

• Reaction: Stir at 0°C for 2 hours, then warm to Room Temperature (RT) for 1 hour. Monitor TLC (Hexane:EtOAc) for disappearance of the glucal.

• Workup: Dilute with EtOAc. Wash with 10% Na₂S₂O₃ (to remove iodine), then NaHCO₃, then brine. Dry over MgSO₄ and concentrate.

  • Product: Methyl 2-deoxy-2-iodo-3-O-benzyl-α/β-D-glucopyranoside.

Step 2: Radical Dehalogenation (Formation of 2-deoxy-glycoside)

• Setup: Dissolve the iodo-intermediate in dry Toluene (0.1 M concentration).

• Reagents: Add Bu₃SnH (1.5 equiv) and a catalytic amount of AIBN (0.1 equiv).

  • Green Alternative: Hydrogenation with Pd/C or Raney Ni in MeOH/Et₃N often removes the iodine and the benzyl group simultaneously (see Step 3).

• Reflux: Degas with Argon. Heat to 80°C–reflux for 2–4 hours.

• Purification: Concentrate and purify via silica gel chromatography.

  • Result: Methyl 2-deoxy-3-O-benzyl-D-glucopyranoside.

Step 3: Deprotection (Optional - to Free Sugar)

• Hydrogenolysis: Dissolve in MeOH. Add Pd/C (10% wt). Stir under H₂ atmosphere (balloon) for 12 hours. This removes the 3-O-benzyl group.

• Hydrolysis: To convert the methyl glycoside to the free reducing sugar (2-deoxy-glucose), heat in 0.1 M HCl at 80°C for 1 hour, then neutralize.

Protocol B: Direct Catalytic Hydroaddition (PPh₃·HBr)

Best For: Direct synthesis of 2-deoxy-glycosides without heavy metals or halogenation steps. Reference: J. Org.[3] Chem. & Tetrahedron Lett.[4] protocols utilizing PPh₃·HBr as a mild proton source.

Reagents

• Catalyst: Triphenylphosphine hydrobromide (PPh₃[5]·HBr) (5 mol%).

• Reagent: Alcohol of choice (e.g., MeOH, BnOH, or complex alcohol).

• Solvent: Dichloromethane (DCM).[6][3]

Step-by-Step Methodology

• Preparation: Dissolve 3-O-benzyl-D-glucal (1.0 equiv) and the acceptor alcohol (1.2–1.5 equiv) in anhydrous DCM (0.1 M).

• Catalysis: Add PPh₃·HBr (0.05 equiv) at RT.

  • Mechanism:[3][7][8][9][10] PPh₃·HBr provides a controlled source of H⁺ that protonates C2. The bulky counterion and phosphine environment discourage elimination (Ferrier).

• Reaction: Stir at RT for 1–4 hours.

  • TLC Monitoring: Look for a lower Rf spot (glycoside) and disappearance of the high Rf glucal.

• Quench: Add saturated NaHCO₃ solution.

• Isolation: Extract with DCM, dry over Na₂SO₄, and concentrate.

• Yield: Typically 70–85% yield of the 2-deoxy-glycoside (predominantly α-anomer due to the anomeric effect).

Comparative Data Summary

Feature	Protocol A: Haloalkoxylation	Protocol B: PPh₃·HBr Addition	Protocol C: Acid Resin (Dowex)
Mechanism	Electrophilic Addition (I⁺)	Protonation (H⁺)	Protonation (H⁺)
Intermediate	2-Deoxy-2-iodo-glycoside	Oxocarbenium Ion	Oxocarbenium Ion
Ferrier Risk	Lowest (Double bond saturated immediately)	Low (Mild conditions)	Moderate (Depends on temp)
Stereocontrol	High (trans-diaxial addition)	Moderate (α-selective)	Low (Anomeric mixture)
Step Count	2 (Addition + Reduction)	1 (Direct)	1 (Direct)
Scalability	High (Industrial standard)	Moderate	High

Troubleshooting & Optimization

• Problem: Formation of 2,3-unsaturated product (Ferrier product).

  • Cause: Acid concentration too high or temperature too high.

  • Fix: Switch to Protocol A (Haloalkoxylation). The iodine atom prevents the double bond from reforming. Alternatively, lower the temperature to -20°C for Protocol B.

• Problem: Low Regioselectivity (if C4/C6 are free).

  • Insight: If using 3-O-benzyl-D-glucal with free OH groups, intramolecular cyclization (e.g., C6-OH attacking C1) can occur.

  • Fix: Protect C4/C6 (e.g., benzylidene acetal) or run the reaction in a large excess of the external nucleophile (MeOH) to outcompete the intramolecular reaction.

• Problem: Incomplete Deiodination (Protocol A).

  • Fix: Ensure AIBN is fresh. If using H₂/Pd, add a base (NaHCO₃) to neutralize the HI formed, which poisons the catalyst.

References

• Haloalkoxylation Strategy

  • Lemieux, R. U., et al. "The synthesis of 2-deoxy-α-D-glucopyranosides." Canadian Journal of Chemistry, 1964. Link

  • Thiem, J., et al.

• Direct PPh₃·HBr Catalysis

  • Bolitt, V., et al. "Direct preparation of 2-deoxy-D-glucopyranosides from glucals without Ferrier rearrangement." Journal of Organic Chemistry, 1990, 55(22), 5812–5813. Link

• General 2-Deoxy Sugar Synthesis Review

  • Hou, D., & Lowary, T. L. "Recent advances in the synthesis of 2-deoxy-glycosides." Carbohydrate Research, 2009. Link

• Ferrier Rearrangement Mechanisms

  • Ferrier, R. J.[9] "Unsaturated Carbohydrates. Part IX." Journal of the Chemical Society C, 1969. Link

Sources

• 1. US6933382B2 - Process for the synthesis of 2-deoxy-D-glucose - Google Patents [patents.google.com]
• 2. application.wiley-vch.de [application.wiley-vch.de]
• 3. Protecting Groups in Carbohydrate Chemistry: Influence on Stereoselectivity of Glycosylations - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. utsouthwestern.elsevierpure.com [utsouthwestern.elsevierpure.com]
• 6. mdpi.com [mdpi.com]
• 7. youtube.com [youtube.com]
• 8. m.youtube.com [m.youtube.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Synthesis and pharmacological characterization of glucopyranosyl-conjugated benzyl derivatives as novel selective cytotoxic agents against colon cancer - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Preventing Hydrolysis of 3-O-Benzyl-D-Glucal

Topic: Stability, Storage, and Handling of 3-O-benzyl-D-glucal Document ID: TS-GLUCAL-001 Last Updated: October 26, 2023 Audience: Medicinal Chemists, Process Chemists, Inventory Managers

Executive Summary

3-O-benzyl-D-glucal (and its fully protected analog, 3,4,6-tri-O-benzyl-D-glucal) contains a cyclic enol ether (glycal) moiety. This functional group is exceptionally sensitive to Brønsted acids and moisture. Upon exposure to ambient humidity and trace acidity, it undergoes rapid hydration (hydrolysis) , cleaving the double bond to form 2-deoxy-D-glucose derivatives.

This guide provides a self-validating protocol to prevent this degradation, ensuring the integrity of your chiral pool starting materials.

The "Why": Mechanism of Degradation

Q: Why does my glucal decompose even in the freezer?

A: Decomposition is driven by acid-catalyzed hydration . Even trace acidity (from glass surfaces, slightly acidic silica gel, or CO₂ dissolved in moisture) can protonate the electron-rich C2 carbon. This generates a highly reactive oxocarbenium ion at C1, which is immediately quenched by water to form a hemiacetal (2-deoxy-sugar).

Key Insight: The reaction is autocatalytic in non-buffered environments because the degradation products (hemiacetals) can equilibrate to open-chain aldehydes, potentially generating acidic byproducts or polymerizing.

Visualization: Hydrolysis Pathway

The following diagram illustrates the critical failure point (C2 Protonation) that your storage conditions must prevent.

Figure 1: The acid-catalyzed hydrolysis mechanism of glycals. Note that moisture alone is benign without an acid catalyst, but ambient surfaces often provide the necessary protons.

Storage Protocol: The "How"

Q: What is the Gold Standard storage condition?

A: You must control three variables: Temperature , Atmosphere , and Acidity .

Variable	Requirement	Technical Rationale
Temperature	-20°C	Slows the kinetics of protonation and hydrolysis.
Atmosphere	Argon/Nitrogen	Displaces moisture-laden air. Argon is preferred (heavier than air).
Container	Amber Glass + Parafilm	Amber glass blocks UV (preventing radical oxidation of benzyl ethers); Parafilm ensures a hermetic seal.
Desiccant	Drierite/Silica Packet	Secondary defense against moisture ingress during freezer cycles.

Step-by-Step Storage Workflow

• Purge: Before closing the vial, gently flow a stream of dry Argon or Nitrogen over the solid for 10-15 seconds.

• Seal: Cap tightly. Wrap the cap-neck junction with Parafilm M® or electrical tape to prevent gas exchange.

• Bag: Place the sealed vial inside a secondary heat-sealed barrier bag (Mylar) or a Ziploc bag containing a desiccant packet.

• Freeze: Store immediately at -20°C.

Critical Warning: Do NOT open a cold vial immediately upon removal from the freezer.

• Risk: Condensation will form instantly on the cold solid, introducing water.

• Protocol: Allow the vial to warm to room temperature (approx. 30 mins) inside a desiccator before opening.

Quality Control & Troubleshooting

Q: How do I know if my glucal has degraded?

A: Degradation is often invisible to the naked eye (both glucal and 2-deoxy-sugar are white solids). You must use 1H NMR or TLC .

Method A: Thin Layer Chromatography (TLC)

• Stationary Phase: Silica Gel 60 F₂₅₄.

• Mobile Phase: Ethyl Acetate : Hexanes (30:70).

• Visualization: UV (benzyl groups) and 10% H₂SO₄/EtOH (Charring) .

• Signs of Failure:

  • Intact Glucal: High R_f spot, chars brown/black immediately.

  • Hydrolysis Product: Lower R_f spot (more polar hemiacetal), often streaks.

Method B: 1H NMR Diagnostics (CDCl₃)

This is the definitive test. Look for the disappearance of the vinyl protons and the appearance of anomeric signals.

Feature	Intact 3-O-benzyl-D-glucal	Hydrolyzed (2-deoxy-product)
H-1 (Vinyl)	δ 6.3 - 6.5 ppm (dd, sharp)	Absent
H-2 (Vinyl)	δ 4.7 - 4.9 ppm (dd/m)	Absent
Anomeric H-1	Absent	δ 5.3 - 5.5 ppm (d/m, broad)
Appearance	Sharp, well-resolved multiplets	Broad, complex multiplets (anomeric mixture)

Q: Can I purify partially degraded material?

A: Yes, but standard silica gel chromatography can cause further degradation due to the acidity of silica (pH ~5).

Correct Purification Protocol:

• Buffer the Silica: Pre-wash the silica column with 1% Triethylamine (Et₃N) in Hexanes. This neutralizes acidic sites.

• Elution: Run the column with Hexanes/Ethyl Acetate.

• Recrystallization: For high purity, recrystallize from Ethanol/Hexanes or Ether/Hexanes .

Decision Tree: Handling & QC

Use this logic flow to determine the status of your material before starting a synthesis.

Figure 2: Operational workflow for assessing material integrity prior to use.

References

• Sigma-Aldrich. Product Specification: 3,4,6-Tri-O-benzyl-D-glucal. Retrieved from

• Organic Syntheses. Stereoselective [2+2] Cycloadditions: Synthesis of a Tri-O-Bn-D-Glucal-derived β-Lactam. Org. Synth. 2021, 98, 491-508. Retrieved from

• ChemicalBook. 1H NMR Spectrum of Tri-O-benzyl-D-glucal. Retrieved from

• Fisher Scientific. Safety Data Sheet: 3,4,6-Tri-O-benzyl-D-glucal. Retrieved from

• BenchChem. Common byproducts in 2,3,4,6-Tetra-O-benzyl-D-glucopyranose synthesis. Retrieved from

Technical Support Center: Separation of Alpha and Beta Anomers of Benzyl-Protected Glycosides

Welcome to the technical support center for the purification of benzyl-protected glycosides. This guide is designed for researchers, scientists, and drug development professionals to provide expert advice and troubleshooting strategies for the challenging separation of α- and β-anomers. The diastereomeric nature of anomers often leads to subtle differences in their physicochemical properties, making their separation a common bottleneck in synthetic carbohydrate chemistry. This resource offers field-proven insights and detailed protocols to help you navigate these complexities with confidence.

Understanding the Challenge: The Nuances of Anomeric Separation

The key to separating α- and β-anomers lies in exploiting the different spatial orientations of the anomeric substituent. In benzyl-protected glycosides, the bulky benzyl groups significantly influence the molecule's overall conformation and its interaction with a stationary phase during chromatography. The α-anomer, with its axial benzyloxy group, and the β-anomer, with its equatorial benzyloxy group, present distinct steric and electronic profiles that can be leveraged for separation.

Troubleshooting Guide: A Question-and-Answer Approach

This section directly addresses common issues encountered during the separation of benzyl-protected glycoside anomers.

Q1: My α- and β-anomers are co-eluting on my silica gel flash chromatography column. What are the first steps to troubleshoot this?

A1: Co-elution is a frequent challenge. Here’s a systematic approach to achieving separation:

1. Optimize Your Solvent System: The polarity of your mobile phase is the most critical factor.

• Decrease Polarity: Often, decreasing the polarity of the eluent enhances the differential interaction of the anomers with the silica gel. The more polar anomer (often the one with the equatorial benzyloxy group, the β-anomer) will interact more strongly with the silica and elute later. Start by methodically decreasing the proportion of the more polar solvent (e.g., ethyl acetate) in your non-polar solvent (e.g., hexanes or petroleum ether).

• Explore Different Solvent Systems: If simple hexane/ethyl acetate gradients are ineffective, consider solvent systems with different selectivities. Toluene or dichloromethane as the less polar component, or the addition of a small amount of a third solvent like diethyl ether or acetone, can alter the interactions and improve resolution.

Table 1: Recommended Starting Solvent Systems for Flash Chromatography of Benzyl-Protected Glycosides

Solvent System (v/v)	Typical Starting Ratio	Application Notes
Hexanes/Ethyl Acetate	9:1 to 4:1	Most common starting point. Good for a wide range of polarities.
Toluene/Ethyl Acetate	9:1 to 5:1	Can provide different selectivity due to π-π interactions with the benzyl groups.
Dichloromethane/Methanol	99:1 to 95:5	For more polar glycosides. Use with caution due to potential for tailing.
Hexanes/Diethyl Ether	8:2 to 6:4	Diethyl ether can offer different selectivity compared to ethyl acetate.

2. Fine-Tune Your Gradient: A shallow gradient is often key to resolving closely eluting compounds. Instead of a steep increase in polarity, employ a long, gradual gradient around the elution point of your anomeric mixture.

3. Consider Your Stationary Phase: While standard silica gel is the workhorse, consider alternatives if optimization fails:

• High-Performance Flash Chromatography (HPFC): Smaller particle size silica cartridges can provide significantly better resolution.

• Chemically Modified Silica: Diol-bonded or cyano-bonded silica can offer different selectivities based on hydrogen bonding and dipole-dipole interactions, respectively.

Experimental Protocol: Flash Chromatography Method Development

• Analytical TLC: Run thin-layer chromatography (TLC) plates in various solvent systems to identify a mobile phase that shows some separation between the anomers.

• Initial Gradient: Based on the TLC, design a linear gradient for your flash chromatography. A common starting point is from 100% of the less polar solvent to a polarity slightly higher than that which gave an Rf of ~0.3 for the lower spot on TLC.

• Iterative Optimization: If co-elution occurs, run a shallower gradient around the elution point in the subsequent run. For example, if the anomers elute at 20% ethyl acetate in hexanes, try a gradient from 10% to 25% ethyl acetate over a larger column volume.

• Column Loading: Ensure you are not overloading the column, as this is a common cause of poor separation. A good rule of thumb is to load 1-2% of the column mass with your crude sample.

dot

Caption: Troubleshooting workflow for co-eluting anomers in flash chromatography.

Q2: I have achieved partial separation, but the peaks are broad and tailing. What can I do to improve peak shape?

A2: Poor peak shape can be due to several factors related to both the compound and the chromatographic conditions.

• Check for Anomerization (Mutarotation): Although benzyl glycosides are generally stable, trace amounts of acid or base on the silica gel can catalyze on-column anomerization, leading to peak broadening and tailing between the two anomer peaks.[1]

  • Troubleshooting: Neutralize your silica gel by pre-treating it with a dilute solution of triethylamine in your non-polar solvent, followed by flushing with the pure non-polar solvent before loading your sample.

• Sample Solubility: Ensure your sample is fully dissolved in the loading solvent. Precipitating your sample on the column head will lead to band broadening. Use a minimal amount of a strong solvent (like dichloromethane) to dissolve your sample and then adsorb it onto a small amount of silica gel before dry loading.

• Inappropriate Solvent Strength: If the mobile phase is too weak, it can lead to excessive interaction with the stationary phase and tailing. Conversely, a solvent that is too strong will cause rapid elution and poor resolution. Re-evaluate your solvent system based on TLC analysis.

Q3: I need to separate my anomers on a preparative HPLC system. Where do I start with method development?

A3: Preparative HPLC offers higher resolving power than flash chromatography and is an excellent choice for challenging separations.

• Normal-Phase HPLC: This is often the most successful approach for benzyl-protected glycosides.[2]

  • Stationary Phase: A standard silica or diol column is a good starting point.

  • Mobile Phase: Isocratic elution with a mixture of n-hexane and ethyl acetate is commonly used.[2] You may need to add a small percentage of isopropanol or ethanol for more polar compounds. Method development on an analytical scale is crucial before scaling up.

• Reversed-Phase HPLC: While less common for these relatively non-polar compounds, reversed-phase HPLC can be effective.

  • Stationary Phase: A C18 column is the standard choice.

  • Mobile Phase: A gradient of acetonitrile in water is typically used.[3] It's important to note that very shallow gradients are often required to resolve anomers.[3]

Table 2: Starting Conditions for HPLC Separation of Benzyl-Protected Glycoside Anomers

HPLC Mode	Stationary Phase	Mobile Phase	Gradient/Isocratic	Detection
Normal-Phase	Silica, Diol	Hexane/Ethyl Acetate	Isocratic or shallow gradient	UV (254 nm)
Reversed-Phase	C18	Acetonitrile/Water	Shallow gradient	UV (254 nm)

dot

Caption: Workflow for developing an HPLC separation method for glycoside anomers.

Frequently Asked Questions (FAQs)

Q1: How can I confirm the identity of my separated α- and β-anomers?

A1: NMR spectroscopy is the definitive method for anomeric assignment.

• ¹H NMR: The coupling constant between the anomeric proton (H-1) and the proton at C-2 (H-2) is diagnostic.

  • β-anomers (trans diaxial relationship between H-1 and H-2 in gluco- and galacto- series): Typically show a large coupling constant (³J(H1,H2) ≈ 7-9 Hz).

  • α-anomers (axial-equatorial relationship in gluco- and galacto- series): Exhibit a smaller coupling constant (³J(H1,H2) ≈ 3-4 Hz).

• ¹³C NMR: The chemical shift of the anomeric carbon (C-1) can also be indicative. Generally, the C-1 of the β-anomer is found at a higher chemical shift (further downfield) than the α-anomer.[3]

• 2D NMR: Techniques like COSY and HSQC can help unambiguously assign the H-1 and C-1 signals.[3] For very challenging assignments, measuring the one-bond C-H coupling constant (¹J(C1,H1)) can be definitive; α-anomers typically have a larger ¹J(C1,H1) value (~170 Hz) compared to β-anomers (~160 Hz).[3]

Q2: Can my benzyl-protected glycoside anomers interconvert during storage?

A2: Benzyl glycosides are generally stable under neutral conditions. However, exposure to acidic or basic conditions, even trace amounts, can potentially lead to anomerization over time, especially if a free hydroxyl group is present at the anomeric position (as in a hemiacetal). It is best to store purified anomers in a neutral, aprotic solvent at low temperatures.

Q3: Are there any non-chromatographic methods for separating these anomers?

A3: While chromatography is the most common method, fractional crystallization can sometimes be effective, particularly if one anomer is significantly less soluble than the other in a given solvent system. This is often a matter of trial and error with various solvent combinations (e.g., ethyl acetate/hexanes, dichloromethane/hexanes, or ethanol/water).

Q4: Does the type of monosaccharide (e.g., glucose vs. mannose) affect the separation?

A4: Absolutely. The stereochemistry of the other centers in the pyranose ring influences the overall shape and polarity of the molecule, which in turn affects its interaction with the stationary phase. For example, the separation of mannoside anomers (which differ at C-2) can present a different challenge compared to glucoside anomers. The principles of method development remain the same, but the optimal conditions will likely be different.

Q5: My glycosylation reaction produced only one anomer. Is it still necessary to verify its purity?

A5: Yes. Even highly stereoselective reactions can produce small amounts of the other anomer. It is always good practice to confirm the anomeric purity of your product using a sensitive analytical technique like analytical HPLC or high-field ¹H NMR spectroscopy.

References

• Emery Pharma. (2015, February 6). Separation and Identification of alpha- and beta-glycopyranoside anomers. Emery Pharma. [Link]

• HELIX Chromatography. (n.d.). HPLC Methods for analysis of Benzyl alcohol. HELIX Chromatography. [Link]

• Demchenko, A. V., et al. (2019). Stereoselective C-Glycoside Formation with 2-O-Benzyl-4,6-O-benzylidene Protected 3-Deoxy Gluco-and Mannopyranoside Donors. Molecules, 24(15), 2789. [Link]

• Rocca, C., et al. (2021). Separation of Monosaccharide Anomers on Photo-Click Cysteine-Based Stationary Phase: The α/β Interconversion Process Studied by Dynamic Hydrophilic Liquid Chromatography. Molecules, 26(11), 3326. [Link]

• Repo, T., et al. (2024). Bimodal Glycosyl Donors as an Emerging Approach Towards a General Glycosylation Strategy. Chemistry – A European Journal, e202400399. [Link]

• Dasgupta, A., & Raisys, V. A. (1990). Gas chromatographic-mass spectrometric identification and quantitation of benzyl alcohol in serum after derivatization with perfluorooctanoyl chloride: a new derivative. Journal of clinical laboratory analysis, 4(2), 133–136. [Link]

• Montañés, F., Rose, P., Tallon, S., & Shirazi, R. (2015). Separation of derivatized glucoside anomers using supercritical fluid chromatography. Journal of chromatography. A, 1418, 218–223. [Link]

• Ye, X. S., & Yu, B. (2021). Polytetrafluoroethylene-Assisted Rapid Preparation of α-Oligomannosides Containing Mannose-6-Phosphate Residues. Organic letters, 23(3), 859–864. [Link]

• Praly, J. P., & Lemieux, R. U. (1987). Influence of solvent on the magnitude of the anomeric effect. Canadian Journal of Chemistry, 65(1), 213-223. [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. emerypharma.com [emerypharma.com]

Reference Data & Comparative Studies

Strategic Advantages of Benzyl Protection in Glucal-Mediated Synthesis

Executive Summary

In carbohydrate chemistry, the choice of protecting group (PG) on the glucal scaffold is not merely a matter of masking hydroxyls; it fundamentally dictates the reaction pathway, stereoselectivity, and yield. While acetyl (Ac) and silyl (TBS/TBDPS) groups have specific utilities, benzyl (Bn) protection offers a distinct "armed" electronic profile that is superior for 1,2-addition reactions (such as DMDO epoxidation and iodocyclization).

This guide objectively compares benzyl protection against ester-based alternatives, highlighting its critical role in the Danishefsky-Halcomb glycal assembly method , where it enables near-quantitative yields and exclusive stereocontrol that "disarmed" ester groups cannot match.

The "Armed-Disarmed" Electronic Effect

The reactivity of the glucal double bond (C1=C2) is governed by the electron density donated or withdrawn by the substituent at C3 (and to a lesser extent C4/C6). This follows the Fraser-Reid "Armed-Disarmed" principle, adapted here for enol ethers.

• Benzyl (Armed): The ether linkage is electron-donating (inductive effect + lone pair donation). This increases the HOMO energy of the enol ether, making it highly nucleophilic and reactive toward electrophiles (e.g., DMDO, I

  ).

• Acetyl/Benzoyl (Disarmed): The ester linkage is electron-withdrawing. This decreases electron density at the double bond, rendering it sluggish toward oxidation and electrophilic attack.

Visualization: Electronic Activation of Glucals

The following diagram illustrates the mechanistic divergence between Armed (Benzyl) and Disarmed (Acetyl) glucals during electrophilic attack.

Figure 1: Mechanistic pathway comparison showing the kinetic advantage of benzyl protection in electrophilic addition.

Comparative Analysis: Benzyl vs. Acetyl vs. Silyl

The following table synthesizes experimental data comparing these protecting groups in the context of 1,2-anhydrosugar synthesis (Epoxidation) and Ferrier Rearrangement .

Feature	Benzyl (Bn)	Acetyl (Ac)	Silyl (TBS/TBDPS)
Electronic State	Armed (High Reactivity)	Disarmed (Low Reactivity)	Neutral/Sterically Hindered
Epoxidation Rate (DMDO)	Fast (< 1 hour)	Slow (~6 hours)	Moderate
Epoxidation Yield	99% (Quantitative)	87%	Variable
Stereoselectivity	100% -selectivity (Anti to C3-OBn)	~7:1 mixture (Gluco:Manno)	High (controlled by sterics)
Stability	High (Base/Acid/Reductant stable)	Low (Base labile)	Acid labile (migration risk)
Deprotection	Hydrogenolysis (Neutral)	Saponification (Basic)	Fluoride/Acid
Primary Utility	1,2-Addition (Glycoside Synthesis)	Ferrier Rearrangement	Orthogonal Protection

Critical Insight: The Stereoselectivity Gap

In the reaction with Dimethyldioxirane (DMDO), Tri-O-benzyl-D-glucal yields the 1,2-anhydrosugar exclusively as the

-isomer (anti to the C3-benzyloxy group). This is due to the "armed" nature allowing a transition state that strictly respects the steric directing effect of the C3 substituent.

Conversely, Tri-O-acetyl-D-glucal reacts slowly, allowing competing pathways. The resulting product is a 7:1 mixture of the gluco- (major) and manno- (minor) epoxides.[1][2] This lack of exclusivity requires chromatographic separation, reducing overall process efficiency.

Experimental Protocol: High-Yield Synthesis of 1,2-Anhydro-Tri-O-Benzyl-D-Glucose

This protocol utilizes the "armed" advantage of benzyl protection to generate a versatile glycosyl donor (1,2-anhydrosugar) in situ, followed by coupling with an acceptor.

Objective: Synthesis of Methyl 3,4,6-tri-O-benzyl-β-D-glucopyranoside via 1,2-anhydrosugar intermediate.

Reagents & Equipment[1][2][3][4][5][6]

• Substrate: 3,4,6-Tri-O-benzyl-D-glucal (1.0 equiv)

• Oxidant: Dimethyldioxirane (DMDO) (0.08 M in acetone, 1.2 equiv)

• Solvent: Dichloromethane (DCM) (Anhydrous)

• Acceptor: Methanol (or other alcohol)

• Promoter: Zinc Chloride (ZnCl

  ) or simple thermal activation

• Atmosphere: Nitrogen or Argon (strictly anhydrous)

Step-by-Step Methodology

• Preparation of Glucal Solution: Dissolve 3,4,6-Tri-O-benzyl-D-glucal (416 mg, 1.0 mmol) in anhydrous DCM (5 mL) in a flame-dried round-bottom flask under inert atmosphere. Cool the solution to 0°C.

• Epoxidation (The "Armed" Step): Add the DMDO solution (15 mL, ~1.2 mmol) dropwise.

  • Observation: The reaction is rapid. TLC (Hexane:EtOAc 3:1) will show complete consumption of the glucal (

    ) and formation of the epoxide ( ) within 20–30 minutes .

  • Note: If using acetyl glucal, this step would require 6+ hours and potentially higher temperatures.

• Evaporation: Concentrate the mixture under reduced pressure at 0°C to remove acetone and excess DMDO. Then, dry the residue under high vacuum for 1 hour.

  • Result: 1,2-Anhydro-3,4,6-tri-O-benzyl-α-D-glucopyranose is obtained as a white solid/syrup. Yield: >98% . Stereoselectivity: >20:1

    : .

• Glycosylation (Ring Opening): Redissolve the crude epoxide in anhydrous DCM (5 mL). Add the acceptor (Methanol, 2.0 equiv).

  • Option A (Thermal): Stir at room temperature for 12 hours.

  • Option B (Catalytic): Add ZnCl

    (1.0 M in ether, 0.1 equiv) at -78°C and warm to 0°C over 1 hour.

• Workup: Quench with saturated NaHCO

  , extract with DCM, dry over MgSO , and concentrate.

• Purification: Flash chromatography (Hexane:EtOAc 4:1) yields the β-glycoside (due to inversion at C1 during ring opening).

Workflow Diagram

Figure 2: Step-by-step workflow for the high-yield conversion of benzyl glucal to glycoside.

References

• Halcomb, R. L., & Danishefsky, S. J. (1989). On the direct epoxidation of glycals: application to the synthesis of oligosaccharides.[1] Journal of the American Chemical Society, 111(17), 6661-6666. Link

• Cheshev, P., Marra, A., & Dondoni, A. (2006). Direct epoxidation of D-glucal and D-galactal derivatives with in situ generated DMDO.[1][2] Carbohydrate Research, 341(16), 2714-2716. Link

• Fraser-Reid, B., Wu, Z., Udodong, U. E., & Ottosson, H. (1990). Armed/disarmed effects in glycosyl donors: rationalization and sidetracking. Journal of Organic Chemistry, 55(24), 6068-6070. Link

• Ayres, F. D., & Danishefsky, S. J. (2006). Stereoelectronic Factors in the Stereoselective Epoxidation of Glycals. Tetrahedron, 62(24), 5621-5629. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]

A Senior Application Scientist's Guide to the Comparative Activation of Tri-O-benzyl-D-glucal Using Lewis Acids

For Researchers, Scientists, and Drug Development Professionals

In the landscape of complex carbohydrate synthesis, the efficient and stereoselective formation of glycosidic bonds is a paramount challenge. Tri-O-benzyl-D-glucal stands as a cornerstone glycosyl donor, prized for its stability and versatility in the synthesis of oligosaccharides and glycoconjugates, which are pivotal in areas ranging from cell recognition to immunology and drug development. The activation of this glycal is a critical step, frequently accomplished through the use of Lewis acids to promote the Ferrier rearrangement, leading to the formation of 2,3-unsaturated glycosides.

This guide offers an in-depth comparison of various Lewis acids for the activation of tri-O-benzyl-D-glucal. Moving beyond a simple catalog of reagents, we will delve into the mechanistic rationale behind their application, present comparative experimental data, and provide detailed protocols to empower researchers in making informed decisions for their synthetic strategies.

The Mechanism of Activation: The Ferrier Rearrangement

The Lewis acid-catalyzed activation of a glycal like tri-O-benzyl-D-glucal typically proceeds via the Ferrier rearrangement. This reaction involves a nucleophilic substitution at the anomeric carbon (C-1) accompanied by an allylic shift of the double bond from the 1,2-position to the 2,3-position.[1]

The generally accepted mechanism unfolds in the following key steps:

• Activation of the Glycal: The Lewis acid coordinates to the oxygen atom of the C-3 benzyloxy group, enhancing its leaving group ability.

• Formation of an Allyloxocarbenium Ion: Departure of the activated C-3 substituent leads to the formation of a resonance-stabilized allyloxocarbenium ion intermediate.[2]

• Nucleophilic Attack: A nucleophile, typically an alcohol, attacks the electrophilic anomeric carbon (C-1) of the intermediate.

• Formation of the 2,3-Unsaturated Glycoside: This attack results in the formation of the 2,3-unsaturated glycoside product.

The choice of Lewis acid significantly influences the reaction's efficiency, stereoselectivity (the ratio of α to β anomers), and compatibility with various functional groups on the nucleophile.

Caption: Experimental workflow for IBr-catalyzed glycosylation.

Materials:

• 3,4,6-Tri-O-benzyl-D-glucal

• Benzyl alcohol

• Iodine monobromide (IBr)

• Toluene (anhydrous)

• Dichloromethane (CH₂Cl₂, anhydrous)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

• Silica gel for column chromatography

Procedure:

• To a solution of 3,4,6-tri-O-benzyl-D-glucal (1.0 equiv) and benzyl alcohol (1.2 equiv) in a 1:1 mixture of anhydrous toluene and dichloromethane, cool the reaction mixture to 0 °C.

• Add iodine monobromide (20 mol%) to the stirred solution.

• Allow the reaction mixture to gradually warm to 20 °C and stir until the reaction is complete (monitor by TLC).

• Quench the reaction with saturated aqueous sodium bicarbonate solution.

• Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to afford the desired 2,3-unsaturated glycoside.

Protocol 2: General Procedure for Ferrier Rearrangement using a Lewis Acid

This is a general protocol that can be adapted for various Lewis acids. The specific Lewis acid, its stoichiometry, temperature, and reaction time will need to be optimized for each specific application.

Materials:

• 3,4,6-Tri-O-benzyl-D-glucal

• Alcohol nucleophile

• Lewis Acid (e.g., BF₃·OEt₂, Yb(OTf)₃)

• Anhydrous solvent (e.g., Dichloromethane, Acetonitrile)

• Inert atmosphere (Nitrogen or Argon)

• Quenching solution (e.g., saturated aqueous sodium bicarbonate or triethylamine)

• Drying agent (e.g., anhydrous sodium sulfate or magnesium sulfate)

• Silica gel for column chromatography

Procedure:

• Under an inert atmosphere, dissolve 3,4,6-tri-O-benzyl-D-glucal (1.0 equiv) and the alcohol nucleophile (1.0-1.5 equiv) in the chosen anhydrous solvent.

• Cool the reaction mixture to the desired temperature (e.g., -78 °C, 0 °C, or room temperature).

• Add the Lewis acid (catalytic or stoichiometric amount) dropwise to the stirred solution.

• Monitor the reaction progress by TLC.

• Upon completion, quench the reaction by adding the appropriate quenching solution.

• Allow the mixture to warm to room temperature and perform an aqueous workup.

• Extract the aqueous layer with an organic solvent (e.g., dichloromethane or ethyl acetate).

• Combine the organic layers, dry over an anhydrous drying agent, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography.

Conclusion and Future Outlook

The activation of tri-O-benzyl-D-glucal via Lewis acid catalysis remains a cornerstone of modern carbohydrate chemistry. While traditional Lewis acids like BF₃·OEt₂ are effective, there is a clear trend towards the use of milder and more selective catalysts such as lanthanide triflates. The choice of Lewis acid has a profound impact on the yield and stereoselectivity of the resulting 2,3-unsaturated glycosides.

The available data, while not always directly comparable, suggests that milder Lewis acids may offer superior control over the reaction outcome. Further systematic studies directly comparing a broad range of Lewis acids under standardized conditions for the glycosylation of tri-O-benzyl-D-glucal would be invaluable to the field. Such studies would enable a more precise selection of the optimal catalyst for a given synthetic challenge, ultimately accelerating the synthesis of complex carbohydrates for critical applications in medicine and materials science.

References

• Ferrier, R. J. Unsaturated Carbohydrates. Part 21. A Carboxylic Ring Closure of a Hex-5-enopyranoside Derivative. J. Chem. Soc., Perkin Trans. 11979 , 1455–1458. [Link]

• Mondal, M. A.; Shaikh, M. M.; Fujimoto, Y. Chemical O‐Glycosylations: An Overview. The Chemical Record2020 , 20 (11), 1278-1311. [Link]

• Gómez, A. M.; Lobo, F.; Uriel, C.; López, J. C. Ferrier rearrangement: an update on recent developments. In Carbohydrate Chemistry: Volume 42; The Royal Society of Chemistry, 2016; pp 1-35. [Link]

• Balmond, E. I.; et al. Stereoselective [2+2] Cycloadditions: Synthesis of a Tri-O-Bn-D-Glucal-derived β-Lactam. Org. Synth.2021 , 98, 491-508. [Link]

• Li, Y.; et al. Revisit of the phenol O-glycosylation with glycosyl imidates, BF3·OEt2 is a better catalyst than TMSOTf. Carbohydr. Res.2012 , 363, 26-34. [Link]

• van der Vorm, S.; et al. Direct Experimental Characterization of the Ferrier Glycosyl Cation in the Gas Phase. Org. Lett.2020 , 22 (22), 8918–8922. [Link]

• Smits, E.; Engberts, J. B. F. N.; Kellogg, R. M.; van Doren, H. A. Reliable Method for the Synthesis of Aryl β-d-Glucopyranosides, Using Boron Trifluoride–Diethyl Ether as Catalyst. J. Chem. Soc., Perkin Trans. 11996 , (22), 2873-2876. [Link]

• Ferrier, R. J.; Prasad, N. Unsaturated carbohydrates. Part IX. Synthesis of 2,3-dideoxy-α-d-erythro-hex-2-enopyranosides from tri-O-acetyl-d-glucal. J. Chem. Soc. C1969 , 570-575. [Link]

• Panza, M.; Pistorio, S. G.; Stine, K. J.; Demchenko, A. V. Stereocontrolled 1,2-Cis Glycosylation as the Driving Force of Progress in Synthetic Carbohydrate Chemistry. Chem. Sci.2015 , 6, 2687-2704. [Link]

• You, Y.; Zhang, X.; Yu, B. O-Glycosylation Methods in the Total Synthesis of Complex Natural Glycosides. Nat. Prod. Rep.2015 , 32, 1463-1502. [Link]

• Tian, G.; et al. Stereoselective synthesis of 2-C-branched (Acetylmethyl) oligosaccahrides and glycoconjugates: Lewis acid-catalyzed glycosylation of 2-C-acetylmethyl-2-deoxy-glycosyl trichloroacetimidates. J. Org. Chem.2011 , 76 (4), 1045-1053. [Link]

• Roy, S.; et al. Stereoselective strain-release Ferrier rearrangement: the dual role of catalysts. Org. Biomol. Chem.2024 , 22, 5530-5536. [Link]

• Bennett, C. S. Recent Advances in Stereoselective Chemical O-Glycosylation Reactions. Front. Chem.2022 , 10, 895941. [Link]

• Biberger, T.; et al. Leveraging Trifluoromethylated Benzyl Groups toward the Highly 1,2-Cis-Selective Glucosylation of Reactive Alcohols. Org. Lett.2021 , 23 (21), 8214–8218. [Link]

• Crich, D.; et al. Stereoselective C-Glycoside Formation with 2-O-Benzyl-4,6-O-benzylidene Protected 3-Deoxy Gluco-and Mannopyranoside Donors. J. Org. Chem.2012 , 77 (17), 7434-7442. [Link]

• Crich, D. A Propos of Glycosyl Cations and the Mechanism of Chemical Glycosylation; the Current State of the Art. Acc. Chem. Res.2014 , 47 (3), 785-794. [Link]

• Peng, P.; Schmidt, R. R. Gold(III) Chloride tert-Butyl Cyanide Catalyzed Glycosidations with O-Glycosyl Trihaloacetimidates. J. Org. Chem.2016 , 81 (11), 4664-4675. [Link]

• Myers, E. L.; Butts, C. P.; Aggarwal, V. K. BF3·OEt2 and TMSOTf: A synergistic combination of Lewis acids. Chem. Commun.2006 , (42), 4434-4436. [Link]

• Ye, X.-S.; et al. Lewis Acids as α-Directing Additives in Glycosylations by Using 2,3-O-Carbonate-Protected Glucose and Galactose Thioglycoside Donors Based on Preactivation Protocol. J. Org. Chem.2012 , 77 (19), 8569-8580. [Link]

• Ramaswamy, S.; et al. Gold(I)-Catalyzed Direct Stereoselective Synthesis of Deoxyglycosides from Glycals. J. Am. Chem. Soc.2017 , 139 (39), 13784–13787. [Link]

• Kumar, A.; Akula, M.; Sharma, A. BF3 ⋅ OEt2‐promoted glycosylation. In BF3 ⋅ OEt2 as a Versatile Reagent: Applications in Organic Synthesis; John Wiley & Sons, Ltd, 2021; pp 1-35. [Link]

Sources

• 1. Stereoselective strain-release Ferrier rearrangement: the dual role of catalysts - Organic Chemistry Frontiers (RSC Publishing) DOI:10.1039/D4QO00410H [pubs.rsc.org]
• 2. fhi.mpg.de [fhi.mpg.de]